Sitafloxacin-d4

Core Science & Biosynthesis

What is Sitafloxacin-d4 and its primary use in research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sitafloxacin-d4, a deuterated analog of the fourth-generation fluoroquinolone antibiotic, Sitafloxacin. It details its primary application in research, particularly in pharmacokinetic (PK) and bioequivalence studies, and provides technical information for its use in analytical methodologies.

Introduction to Sitafloxacin-d4

Sitafloxacin-d4 is a stable isotope-labeled version of Sitafloxacin, where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic substitution results in a molecule with a higher molecular weight than its non-deuterated counterpart but with nearly identical chemical and pharmacological properties. This characteristic makes Sitafloxacin-d4 an ideal internal standard for quantitative bioanalytical assays.

Chemical Structure:

While the exact positions of the four deuterium atoms can vary depending on the synthesis, they are typically placed on a part of the molecule that is not susceptible to metabolic exchange.

Primary Use in Research: An Ideal Internal Standard

The primary and most critical application of Sitafloxacin-d4 in a research setting is as an internal standard (IS) for the quantification of Sitafloxacin in biological matrices such as plasma, urine, and tissue homogenates.[1] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry-based bioanalysis for several key reasons:

• Similar Physicochemical Properties: Sitafloxacin-d4 exhibits nearly identical chromatographic retention times and ionization efficiency to Sitafloxacin in liquid chromatography-mass spectrometry (LC-MS/MS) systems.

• Correction for Matrix Effects: Biological samples are complex matrices that can interfere with the ionization of the analyte, leading to either ion suppression or enhancement. As Sitafloxacin-d4 is affected by these matrix effects in the same way as Sitafloxacin, it allows for accurate correction and more reliable quantification.

• Compensation for Sample Preparation Variability: During sample extraction and processing, some of the analyte may be lost. By adding a known amount of Sitafloxacin-d4 at the beginning of the sample preparation process, any loss of Sitafloxacin can be accurately accounted for, as the internal standard will be lost at a proportional rate.

Experimental Protocols

The use of Sitafloxacin-d4 is central to the validation and execution of bioanalytical methods for Sitafloxacin. Below is a detailed methodology for a typical LC-MS/MS assay used in pharmacokinetic and bioequivalence studies.

Bioanalytical Method for Sitafloxacin in Human Plasma

This protocol is based on methodologies reported in pharmacokinetic studies of Sitafloxacin.[1]

Objective: To accurately quantify the concentration of Sitafloxacin in human plasma samples.

Materials and Reagents:

• Sitafloxacin reference standard

• Sitafloxacin-d4 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Water (ultrapure)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Standard and Quality Control (QC) Samples:

  • Prepare stock solutions of Sitafloxacin and Sitafloxacin-d4 in a suitable solvent (e.g., methanol).

  • Prepare calibration standards by spiking blank human plasma with known concentrations of Sitafloxacin.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of plasma sample (unknown, standard, or QC), add a fixed amount of Sitafloxacin-d4 working solution.

  • Add a protein precipitating agent, such as acetonitrile or methanol (typically in a 3:1 ratio to the plasma volume).

  • Vortex the mixture to ensure complete protein precipitation.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 reversed-phase column.

  • The mass spectrometer is operated in the positive ion mode using Multiple Reaction Monitoring (MRM) to detect the specific mass transitions for Sitafloxacin and Sitafloxacin-d4.

Data Presentation

Quantitative data from the LC-MS/MS analysis is crucial for method validation and sample analysis.

Parameter	Sitafloxacin	Sitafloxacin-d4 (Internal Standard)	Reference
Precursor Ion (m/z)	410.1	416.2	[1]
Product Ion (m/z)	392.2	398.2	[1]

Table 1: Mass Spectrometry Parameters for Sitafloxacin and Sitafloxacin-d4.

Parameter	Value	Reference
Column	C18 reversed-phase	[1]
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium acetate	[1]
Mobile Phase B	Methanol with 0.1% formic acid	[1]
Flow Rate	0.4 - 0.8 mL/min	[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[1]

Table 2: Typical Liquid Chromatography Conditions.

Synthesis of Sitafloxacin-d4

• Deuterium Gas Exchange: Introducing deuterium gas in the presence of a catalyst (e.g., Palladium on carbon) to a late-stage intermediate or to Sitafloxacin itself. This method can lead to the exchange of hydrogen atoms for deuterium at specific positions.

• Use of Deuterated Building Blocks: Incorporating a deuterated starting material or reagent during the multi-step synthesis of the Sitafloxacin molecule.

Mandatory Visualizations

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for a typical pharmacokinetic study using Sitafloxacin-d4.

Metabolic Pathway of Sitafloxacin

Caption: Simplified metabolic pathway of Sitafloxacin.

Conclusion

Sitafloxacin-d4 is an indispensable tool for researchers and drug development professionals working with Sitafloxacin. Its use as an internal standard in LC-MS/MS assays ensures the accuracy and reliability of pharmacokinetic and bioequivalence data, which are fundamental for regulatory submissions and for understanding the clinical pharmacology of this important antibiotic. The methodologies and data presented in this guide provide a solid foundation for the implementation of robust bioanalytical methods for Sitafloxacin.

References

• 1. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hwb.gov.in [hwb.gov.in]
• 6. Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 7. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]

Sitafloxacin-d4 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and analytical methodologies related to Sitafloxacin-d4. Sitafloxacin-d4 is the deuterated analog of Sitafloxacin, a fourth-generation fluoroquinolone antibiotic. The incorporation of deuterium (B1214612) can offer advantages in drug metabolism and pharmacokinetic studies, making Sitafloxacin-d4 a valuable tool for researchers.

Chemical Structure and Properties

Sitafloxacin-d4 shares the same core structure as Sitafloxacin, with the key difference being the substitution of four hydrogen atoms with deuterium atoms. This isotopic labeling is typically on the piperazine (B1678402) ring, a common site for metabolic activity.

Table 1: Physicochemical Properties of Sitafloxacin-d4

Property	Value
IUPAC Name	7-[(7S)-7-amino-5-azaspiro[2.4]heptan-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid-d4
Molecular Formula	C₁₉H₁₄D₄ClF₂N₃O₃
Molecular Weight	413.86 g/mol
Appearance	Likely a solid, similar to Sitafloxacin
Solubility	Expected to have similar solubility to Sitafloxacin, which is slightly soluble in DMF, DMSO, and Methanol.[1]

Diagram 1: Chemical Structure of Sitafloxacin-d4

Caption: Chemical structure of Sitafloxacin-d4.

Mechanism of Action

Sitafloxacin, and by extension Sitafloxacin-d4, exerts its antibacterial effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[2][3][4][5][6] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination.

• DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, a process necessary for the initiation of DNA replication and transcription.

• Topoisomerase IV: This enzyme is primarily involved in the decatenation of daughter chromosomes following DNA replication, allowing for proper cell division.

By inhibiting these enzymes, Sitafloxacin-d4 disrupts essential cellular processes, leading to bacterial cell death.

Diagram 2: Sitafloxacin's Mechanism of Action

Caption: Inhibition of DNA gyrase and topoisomerase IV.

Experimental Protocols

Synthesis of Sitafloxacin-d4

A plausible synthetic route for Sitafloxacin-d4 would involve the synthesis of a deuterated piperazine intermediate, which is then coupled with the fluoroquinolone core. The synthesis of the non-deuterated Sitafloxacin has been described and can be adapted.[7][8]

Diagram 3: General Synthetic Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. Elucidation of the crystal structure-physicochemical property relationship among polymorphs and hydrates of sitafloxacin, a novel fluoroquinolone antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Sitafloxacin | 127254-12-0 [m.chemicalbook.com]
• 6. Sitafloxacin | C19H18ClF2N3O3 | CID 461399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis and Characterization of Sitafloxacin-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sitafloxacin (B179971) is a fourth-generation fluoroquinolone antibiotic renowned for its broad-spectrum activity against a wide range of Gram-positive and Gram-negative bacteria, including resistant strains[1][2]. Stable isotope-labeled internal standards are critical for the accurate quantification of active pharmaceutical ingredients (APIs) in biological matrices during pharmacokinetic and bioequivalence studies. Sitafloxacin-d4, the deuterium-labeled analog of Sitafloxacin, serves as an ideal internal standard for mass spectrometry-based bioanalytical methods[3]. This guide provides a detailed overview of the proposed synthesis and established characterization of Sitafloxacin-d4, offering valuable protocols and data for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.

Proposed Synthesis of Sitafloxacin-d4

While the exact synthetic route for commercially available Sitafloxacin-d4 is proprietary, a plausible pathway can be constructed based on the known synthesis of Sitafloxacin and the structure of the deuterated molecule[4][5]. The molecular formula of Sitafloxacin-d4 is C₁₉H₁₄D₄ClF₂N₃O₃, indicating the four deuterium (B1214612) atoms are located on the 5-azaspiro[3][5]heptan-7-amine side chain[5][6]. The synthesis, therefore, requires the preparation of a deuterated version of this key intermediate.

The general synthesis of Sitafloxacin involves coupling the quinolone core with the 5-azaspiro[3][5]heptan-7-amine side chain[4][7]. The proposed strategy introduces deuterium at an early stage during the formation of this spirocyclic amine.

Proposed Synthetic Workflow

The following workflow outlines a potential multi-step synthesis to achieve deuteration on the spirocyclic moiety, which is then coupled to the fluoroquinolone core.

Caption: Proposed synthetic workflow for Sitafloxacin-d4.

Experimental Protocols (Proposed)

The following protocols are adapted from established methods for the synthesis of unlabeled Sitafloxacin and its intermediates[4][8].

Step 1: Synthesis of (7S)-7-(tert-butoxycarbonylamino)-5-azaspiro[2.4]heptane-d4 This key step requires a deuterated starting material, such as diethyl malonate-d4.

• Alkylation: React diethyl malonate-d4 with 1,2-dibromoethane in the presence of a strong base (e.g., sodium ethoxide) to form the deuterated cyclopropane (B1198618) ring intermediate, diethyl cyclopropane-d4-1,1-dicarboxylate.

• Hydrolysis and Curtius Rearrangement: The resulting diester is hydrolyzed to the dicarboxylic acid, which then undergoes a Curtius rearrangement to yield the corresponding diamine.

• Cyclization and Protection: The diamine is treated to form the spirocyclic amine, which is subsequently protected, for example, with a tert-butyloxycarbonyl (Boc) group, to yield the key deuterated intermediate.

Step 2: Synthesis of the Quinolone Core This follows the well-established route for the non-deuterated parent drug[4].

• Condensation: React ethyl 3-(3-chloro-2,4,5-trifluorophenyl)-3-oxopropanoate with triethylorthoformate and (1R,2S)-(-)-cis-1,2-fluorocyclopropane amine.

• Cyclization: The resulting acrylate (B77674) derivative is cyclized in the presence of a base like sodium hydride (NaH) to form the quinolone ring system.

• Hydrolysis: The ester is hydrolyzed using hydrochloric acid to yield the carboxylic acid core: 8-chloro-6,7-difluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid[4].

Step 3: Coupling and Deprotection

• Coupling Reaction: The deuterated intermediate from Step 1 is coupled with the quinolone core from Step 2 in a suitable solvent like acetonitrile.

• Deprotection: The protecting group (e.g., Boc) is removed from the coupled product using a strong acid, such as trifluoroacetic acid, to yield the final Sitafloxacin-d4 product[9].

• Purification: The final compound is purified by recrystallization from a solvent system like ethanol (B145695) and aqueous ammonia (B1221849) to yield the desired product[4].

Summary of Synthetic Steps and Expected Yields

The following table summarizes the key transformations and expected yields, based on the synthesis of unlabeled Sitafloxacin[4].

Step	Transformation	Key Reagents	Expected Yield (%)
1	Formation of Quinolone Core	NaH, Dioxane	~78%
2	Hydrolysis of Quinolone Ester	HCl, Acetic Acid	Not specified
3	Coupling with Spiro Amine	Acetonitrile, Reflux	~77%
4	Deprotection	Trifluoroacetic Acid	~86%
-	Overall Conversion	-	~52-65% [4][7]

Characterization of Sitafloxacin-d4

Characterization is essential to confirm the identity, purity, and isotopic enrichment of Sitafloxacin-d4. The primary use of this molecule is as an internal standard in LC-MS/MS assays[3].

Physicochemical Properties

The fundamental properties of Sitafloxacin-d4 are summarized below.

Property	Value	Reference
Molecular Formula	C₁₉H₁₄D₄ClF₂N₃O₃	[5][6]
Molecular Weight	413.84 g/mol	[5][6]
Unlabeled CAS	127254-12-0	[5][6]

Mass Spectrometry

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the definitive method for the characterization and utilization of Sitafloxacin-d4.

Experimental Protocol: Bioanalytical Method using LC-MS/MS [3] This protocol describes the use of Sitafloxacin-d4 as an internal standard for the quantification of Sitafloxacin in human plasma.

• Sample Preparation: Plasma samples are prepared using protein precipitation.

• Chromatography:

  • System: Shimadzu liquid chromatography pump.

  • Column: Ultimate XB-C18 (3 µm, 2.1 × 50 mm).

  • Column Temperature: 40°C.

  • Mobile Phase A: Water with 10.0 mmol/L NH₄Ac and 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Flow Rate: 0.5 mL/min.

• Mass Spectrometry:

  • System: Triple Quad 6500+ mass spectrometer.

  • Ionization: Positive ion electrospray ionization (ESI+).

  • Mode: Multiple Reaction Monitoring (MRM).

Mass Spectrometry Parameters [3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Sitafloxacin	410.1	392.2
Sitafloxacin-d4 (IS)	416.2	398.2

Analytical Method Performance [3]

Parameter	Result
Extraction Efficiency	87.1% - 95.4%
Intra-assay Precision	2.9% - 3.7%

Characterization Workflow for Bioanalysis

The following diagram illustrates the workflow for quantifying Sitafloxacin using Sitafloxacin-d4 as an internal standard.

Caption: Bioanalytical workflow using Sitafloxacin-d4.

Other Spectroscopic Techniques

While specific data for Sitafloxacin-d4 is not publicly available, the characterization of its non-deuterated counterpart by NMR and IR spectroscopy provides a basis for expected results[4][7].

• ¹H NMR: The proton NMR spectrum of Sitafloxacin-d4 is expected to be nearly identical to that of Sitafloxacin, with the key difference being the absence of signals corresponding to the deuterated positions on the spiro-heptane ring.

• ¹³C NMR: The carbon NMR spectrum should be very similar to the unlabeled standard, although signals for deuterated carbons may show splitting due to C-D coupling or be broadened.

• IR Spectroscopy: The IR spectrum is expected to show C-D stretching vibrations, typically in the 2100-2250 cm⁻¹ region, which are absent in the unlabeled Sitafloxacin spectrum.

Conclusion

Sitafloxacin-d4 is an indispensable tool for the robust bioanalysis of Sitafloxacin. This guide outlines a proposed synthetic route based on established chemical principles and details the validated LC-MS/MS characterization methods. The provided protocols, data tables, and workflows offer a comprehensive technical resource for professionals engaged in the development and analysis of this important fluoroquinolone antibiotic.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. asianpubs.org [asianpubs.org]
• 8. WO2017190609A1 - Method for preparing efficiently synthetic sitafloxacin intermediate (7s)-5-azaspiro[2.4]heptane-7-yl tert-butyl carbamate - Google Patents [patents.google.com]
• 9. CN103360310A - Sitafloxacin intermediate, preparation method of sitafloxacin and sitafloxacin pharmaceutical composition - Google Patents [patents.google.com]

Sitafloxacin-d4 CAS number and molecular weight

This guide provides a comprehensive overview of Sitafloxacin-d4, a deuterated analog of the fluoroquinolone antibiotic Sitafloxacin (B179971), for researchers, scientists, and drug development professionals. It covers key chemical properties, mechanism of action, and detailed experimental protocols.

Core Data Presentation

Quantitative data for Sitafloxacin-d4 and its parent compound, Sitafloxacin, are summarized below for easy comparison.

Property	Sitafloxacin-d4	Sitafloxacin
CAS Number	Not explicitly defined; often referenced by the parent compound's CAS number.	127254-12-0[1][2][3]
Molecular Formula	C₁₉H₁₄D₄ClF₂N₃O₃[4]	C₁₉H₁₈ClF₂N₃O₃[2][3]
Molecular Weight	413.84 g/mol [4]	409.82 g/mol [2]

Mechanism of Action: Dual Inhibition of Bacterial Topoisomerases

Sitafloxacin, and by extension Sitafloxacin-d4, exerts its potent antibacterial effects by targeting and inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[5][6] These enzymes are critical for bacterial DNA replication, transcription, and repair. The dual-targeting mechanism of Sitafloxacin is a key advantage, as it may reduce the likelihood of developing bacterial resistance.[6]

The inhibitory action of Sitafloxacin is more potent against both enzymes compared to many other fluoroquinolones.[7]

Figure 1. Signaling pathway of Sitafloxacin's mechanism of action.

Experimental Protocols

DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

Materials:

• Purified DNA gyrase subunits A and B

• Relaxed pBR322 plasmid DNA

• Sitafloxacin or other test compounds

• Reaction Buffer: 20 mM Tris-HCl (pH 7.5), 20 mM KCl, 4 mM MgCl₂, 1 mM spermidine (B129725) hydrochloride, 1 mM ATP, 1 mM dithiothreitol, 20 µg/mL bovine serum albumin[8]

• Agarose (B213101) gel electrophoresis reagents

• Ethidium (B1194527) bromide staining solution

Procedure:

• Prepare a reaction mixture containing the reaction buffer, 0.2 µg of relaxed pBR322 plasmid DNA, and 1 unit each of DNA gyrase subunits A and B.[8]

• Add varying concentrations of Sitafloxacin to the reaction mixtures.

• Incubate the mixtures at 37°C for 1 hour.[8]

• Terminate the reaction by adding a loading dye.

• Analyze the products by electrophoresis on a 0.8% agarose gel.[9]

• Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

• Quantify the amount of supercoiled plasmid DNA to determine the 50% inhibitory concentration (IC₅₀).[8]

Topoisomerase IV Decatenation Inhibition Assay

This assay assesses the inhibitory effect of a compound on the decatenation activity of topoisomerase IV.

Materials:

• Purified topoisomerase IV

• Kinetoplast DNA (kDNA)

• Sitafloxacin or other test compounds

• Reaction Buffer (similar to the DNA gyrase assay buffer)

• Agarose gel electrophoresis reagents

• Ethidium bromide staining solution

Procedure:

• Set up reaction mixtures containing the reaction buffer, kDNA, and purified topoisomerase IV.

• Add a range of concentrations of the test compound.

• Incubate the reactions at 37°C for 1 hour.

• Stop the reaction and analyze the products by agarose gel electrophoresis.

• Stain the gel with ethidium bromide and visualize the results.

• The IC₅₀ is determined as the concentration of the drug that reduces the decatenation activity by 50% compared to the drug-free control.[8]

Figure 2. General experimental workflow for enzyme inhibition assays.

Application in Quantitative Analysis: LC-MS/MS

Sitafloxacin-d4 is a suitable internal standard for the quantification of Sitafloxacin in biological matrices, such as human plasma, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

LC-MS/MS Method for Sitafloxacin Quantification

Sample Preparation:

• To a plasma sample, add Sitafloxacin-d4 as the internal standard.

• Perform protein precipitation by adding a suitable solvent (e.g., methanol).

• Centrifuge the sample to pellet the precipitated proteins.

• Collect the supernatant for analysis.[10]

Chromatographic Conditions:

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A gradient of an aqueous solution (e.g., water with formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: A constant flow rate is maintained.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification.

• MRM Transitions:

  • Sitafloxacin: m/z 410.1 → 392.2[10]

  • Sitafloxacin-d4: m/z 416.2 → 398.2[10]

Figure 3. Workflow for LC-MS/MS quantification of Sitafloxacin.

Synthesis of Sitafloxacin-d4

General Synthesis of Sitafloxacin: The synthesis of Sitafloxacin has been described and generally involves the reaction of a quinolone core with a chiral amino-azaspiro[2.4]heptane side chain.[11][13] The introduction of deuterium (B1214612) atoms would necessitate the use of a deuterated precursor at an appropriate stage of the synthesis.

References

• 1. Sitafloxacin | TargetMol [targetmol.com]
• 2. Sitafloxacin - Wikipedia [en.wikipedia.org]
• 3. Sitafloxacin | 127254-12-0 [m.chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. m.youtube.com [m.youtube.com]
• 6. toku-e.com [toku-e.com]
• 7. Dual inhibitory activity of sitafloxacin (DU-6859a) against DNA gyrase and topoisomerase IV of Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antibacterial Activities and Inhibitory Effects of Sitafloxacin (DU-6859a) and Its Optical Isomers against Type II Topoisomerases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibitory Activities of Quinolones against DNA Gyrase and Topoisomerase IV of Enterococcus faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. asianpubs.org [asianpubs.org]
• 12. Synthetic Intermediates for Deuterated Pharmaceuticals | CK Isotopes [ckisotopes.com]
• 13. WO2017190609A1 - Method for preparing efficiently synthetic sitafloxacin intermediate (7s)-5-azaspiro[2.4]heptane-7-yl tert-butyl carbamate - Google Patents [patents.google.com]

A Technical Guide to Commercial Sourcing of Sitafloxacin-d4 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers of Sitafloxacin-d4, a deuterated internal standard crucial for the accurate quantification of Sitafloxacin in research and development. This document outlines key supplier specifications, a representative experimental protocol for its use in liquid chromatography-mass spectrometry (LC-MS), and visual diagrams to elucidate critical workflows and mechanisms.

Introduction to Sitafloxacin-d4

Sitafloxacin is a broad-spectrum fluoroquinolone antibiotic. For pharmacokinetic, metabolism, and other quantitative studies, a stable isotope-labeled internal standard is essential for achieving accurate and precise results, mitigating matrix effects, and correcting for sample processing variability. Sitafloxacin-d4, with four deuterium (B1214612) atoms, serves as an ideal internal standard for mass spectrometry-based bioanalysis due to its chemical similarity to the parent compound and its distinct mass-to-charge ratio (m/z).

Commercial Suppliers of Sitafloxacin-d4

The following table summarizes the key quantitative data for Sitafloxacin-d4 available from various commercial suppliers for research purposes. Please note that pricing and availability are subject to change and may require a direct inquiry with the supplier.

Supplier	Catalog Number	Purity	Available Quantities	Price
MedChemExpress	HY-B0395D	>98%	Request a quote	Request a quote
TLC Pharmaceutical Standards	S-079006	Not specified	Not specified	Request a quote
Cayman Chemical	Not specified	Not specified	Not specified	Request a quote
Santa Cruz Biotechnology	Not specified	Not specified	Not specified	Request a quote

Experimental Protocol: Quantification of Sitafloxacin in Plasma using Sitafloxacin-d4 and LC-MS/MS

This section provides a detailed methodology for a typical experiment involving the quantification of Sitafloxacin in a biological matrix using Sitafloxacin-d4 as an internal standard.

Materials and Reagents

• Sitafloxacin analytical standard

• Sitafloxacin-d4 internal standard

• Human plasma (or other relevant biological matrix)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Pipettes and tips

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Sitafloxacin and Sitafloxacin-d4 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare a series of Sitafloxacin working standard solutions by serially diluting the stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL):

  • Dilute the Sitafloxacin-d4 stock solution with 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL Sitafloxacin-d4 internal standard spiking solution to each tube (except for blank samples).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate Sitafloxacin from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Sitafloxacin: Monitor the transition of the precursor ion to a specific product ion.

    • Sitafloxacin-d4: Monitor the transition of the deuterated precursor ion to its corresponding product ion.

  • Optimize instrument parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Sitafloxacin to Sitafloxacin-d4 against the concentration of the calibration standards.

• Determine the concentration of Sitafloxacin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Mechanism of Action of Sitafloxacin

The following diagram illustrates the mechanism of action of Sitafloxacin, which involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.

Caption: Mechanism of action of Sitafloxacin.

Workflow for Procurement of Sitafloxacin-d4

This diagram outlines the logical steps for a researcher to procure Sitafloxacin-d4 for their studies.

Sitafloxacin-d4: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Sitafloxacin-d4. The information is curated for researchers, scientists, and professionals in drug development who utilize Sitafloxacin-d4 as an internal standard or in other research applications. This guide details storage recommendations, potential degradation pathways, and methodologies for assessing stability.

Overview of Sitafloxacin-d4

Sitafloxacin-d4 is the deuterium-labeled version of Sitafloxacin, a fourth-generation fluoroquinolone antibiotic. Deuterium labeling is a common strategy to create stable isotope-labeled internal standards for use in quantitative bioanalytical assays, such as those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). The robust stability of the carbon-deuterium bond can also, in some cases, alter the metabolic profile of a drug, a phenomenon known as the "Deuterium Kinetic Isotope Effect" (KIE). While deuteration does not change the fundamental mechanism of action of the antibiotic, it is crucial to understand the stability and storage requirements of the deuterated form to ensure the integrity of experimental results.

Recommended Storage Conditions

Proper storage is critical to maintain the chemical integrity and purity of Sitafloxacin-d4. The following storage conditions are recommended based on available data for Sitafloxacin and its deuterated analog.

Table 1: Recommended Storage Conditions for Sitafloxacin-d4

Form	Storage Temperature	Duration	Additional Notes
Solid/Powder	-20°C	Up to 3 years	Keep away from direct sunlight.
In Solvent	-80°C	Up to 1 year	Ensure the solvent is appropriate and inert.
-20°C	Up to 1 month	For shorter-term storage.

Note: These recommendations are based on data for Sitafloxacin and general practices for deuterated compounds. It is always advisable to consult the Certificate of Analysis provided by the supplier for specific storage instructions.

Stability Profile and Degradation Pathways

Photostability

Sitafloxacin has been shown to be photo-labile in aqueous solutions. The primary mechanism of photodegradation involves dechlorination at the C-8 position of the quinolone ring.[1]

The identified photodegradation products of Sitafloxacin are:

• 7-[7-amino-5-azaspiro[2.4]heptan-5-yl]-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

• 1-(1-amino-2-[16-fluoro-1-(2-fluoro-1-cyclopropyl)-1,4-dihydro-4-oxo-3-quinolin-7-yl]-amino]ethyl)cyclopropanecarbaldehyde[1]

The photodegradation rate is highest in neutral solutions and corresponds to the maximum absorption wavelength of the compound.[1]

Forced Degradation Studies

Forced degradation studies are essential for developing stability-indicating analytical methods and understanding the intrinsic stability of a molecule. While specific forced degradation data for Sitafloxacin-d4 is not published, a general approach based on ICH guidelines and studies on other fluoroquinolones can be applied.

Table 2: General Conditions for Forced Degradation Studies of Fluoroquinolones

Stress Condition	Reagent/Condition	Typical Duration
Acid Hydrolysis	0.1 M HCl at 60-80°C	2 - 8 hours
Base Hydrolysis	0.1 M NaOH at 60-80°C	30 min - 4 hours
Oxidative Degradation	3-30% H₂O₂ at room temperature or slightly elevated temp.	2 - 24 hours
Thermal Degradation	60-80°C (solid state)	24 - 72 hours
Photodegradation	Exposure to UV (e.g., 254 nm) and visible light	24 - 96 hours

Experimental Protocols

The following are generalized experimental protocols for assessing the stability of Sitafloxacin-d4. These should be adapted and optimized for specific laboratory conditions and analytical instrumentation.

Protocol for a Forced Degradation Study

Objective: To generate potential degradation products of Sitafloxacin-d4 and to develop a stability-indicating analytical method.

Materials:

• Sitafloxacin-d4

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Suitable buffers (e.g., phosphate (B84403) or acetate)

• HPLC or UPLC system with a PDA or UV detector and/or a mass spectrometer.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Sitafloxacin-d4 in a suitable solvent (e.g., methanol or a mixture of water and organic solvent) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl and heat at 80°C. Withdraw samples at various time points (e.g., 2, 4, 6, 8 hours), neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a suitable concentration with the mobile phase.

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH and heat at 80°C. Withdraw samples at various time points (e.g., 30 minutes, 1, 2, 4 hours), neutralize with an equivalent amount of 0.1 M HCl, and dilute to a suitable concentration with the mobile phase.

  • Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂ and keep at room temperature. Monitor the reaction for up to 24 hours, taking samples at intervals. Dilute samples to a suitable concentration with the mobile phase.

  • Thermal Degradation: Expose the solid Sitafloxacin-d4 powder to dry heat at 80°C for 72 hours. Also, reflux a solution of Sitafloxacin-d4 in a suitable solvent at 80°C for 72 hours. Prepare solutions of the stressed solid and dilute the stressed solution to a suitable concentration.

  • Photodegradation: Expose a solution of Sitafloxacin-d4 to UV light (254 nm) and visible light for an extended period (e.g., 24-48 hours). A control sample should be kept in the dark. Dilute samples to a suitable concentration.

• Analysis: Analyze all the stressed samples, along with an unstressed control, using a suitable stability-indicating HPLC or LC-MS/MS method.

Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients. Several RP-HPLC methods have been developed for the quantification of Sitafloxacin which can be adapted for Sitafloxacin-d4.[2][3][4]

Table 3: Example of a Starting HPLC Method for Sitafloxacin-d4

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient mixture of a buffer (e.g., phosphate or formate) and an organic modifier (e.g., acetonitrile or methanol)
Flow Rate	1.0 mL/min
Detection Wavelength	~290-300 nm (based on the UV spectrum of Sitafloxacin)
Column Temperature	Ambient or controlled (e.g., 30°C)
Injection Volume	10-20 µL

Method Validation: The developed method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), quantitation limit (LOQ), and robustness. The key aspect of validation for a stability-indicating method is to demonstrate that the peaks for the degradation products are well-resolved from the main Sitafloxacin-d4 peak.

Visualizations

The following diagrams illustrate the logical workflow for assessing the stability of Sitafloxacin-d4 and a conceptual representation of its known photodegradation pathway.

Caption: A logical workflow for conducting forced degradation studies and developing a stability-indicating method for Sitafloxacin-d4.

Caption: A simplified diagram illustrating the key initial step and resulting products in the photodegradation of Sitafloxacin.

Conclusion

Sitafloxacin-d4 is a critical reagent for bioanalytical studies, and its stability is paramount for generating reliable data. While specific stability-indicating data for the deuterated form is limited, information on the parent compound, Sitafloxacin, provides a strong basis for understanding its stability profile. The primary degradation pathway to consider is photodegradation, and thus, protection from light during storage and handling is essential. For comprehensive stability assessment, forced degradation studies under various stress conditions, coupled with a validated stability-indicating analytical method, are recommended. By following the recommended storage conditions and employing the outlined experimental approaches, researchers can ensure the integrity of Sitafloxacin-d4 in their studies.

References

• 1. Photochemical behavior of sitafloxacin, fluoroquinolone antibiotic, in an aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Unraveling the Mass Spectral Signatures of Sitafloxacin and Its Deuterated Analog, Sitafloxacin-d4

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry and pharmaceutical development, the use of stable isotope-labeled internal standards is a cornerstone for achieving accurate and reliable quantification of drug compounds. This technical guide provides a detailed exploration of the mass spectral differences between the fluoroquinolone antibiotic, Sitafloxacin, and its deuterated analog, Sitafloxacin-d4. This document is designed to serve as a comprehensive resource, offering insights into their fragmentation patterns, experimental protocols for their analysis, and a clear visualization of their structural and mass spectral distinctions.

Core Concepts: The Role of Stable Isotope Labeling in Mass Spectrometry

Stable isotope-labeled compounds, such as Sitafloxacin-d4, are chemically identical to their parent drug, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium (B1214612), ¹³C, ¹⁵N). In quantitative mass spectrometry, these labeled compounds serve as ideal internal standards. They co-elute with the analyte during chromatography and exhibit similar ionization efficiency, effectively compensating for variations in sample preparation and instrument response. The key to their utility lies in the mass difference, which allows the mass spectrometer to distinguish between the analyte and the internal standard.

Chemical Structures and Molecular Weights

The fundamental difference between Sitafloxacin and Sitafloxacin-d4 lies in their isotopic composition, leading to a predictable mass shift.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
Sitafloxacin	C₁₉H₁₈ClF₂N₃O₃	~409.82	409.10047
Sitafloxacin-d4	C₁₉H₁₄D₄ClF₂N₃O₃	~413.85	413.12562

Note: The molecular weight and monoisotopic mass can vary slightly depending on the source and calculation method.

Mass Spectral Differences: A Quantitative Comparison

The primary distinction in the mass spectra of Sitafloxacin and Sitafloxacin-d4 is the mass-to-charge ratio (m/z) of their respective molecular and fragment ions. The incorporation of four deuterium atoms in Sitafloxacin-d4 results in a 4 Dalton mass shift for the parent ion and any fragment ions that retain the deuterium labels.

In positive ion electrospray ionization mass spectrometry (ESI-MS), both compounds are typically observed as their protonated molecules, [M+H]⁺.

Ion	Sitafloxacin (m/z)	Sitafloxacin-d4 (m/z)	Mass Shift (Da)
Precursor Ion ([M+H]⁺)	410.2	414.2	+4
Product Ion 1	392.2	396.2	+4
Product Ion 2 (putative)	350.1	354.1	+4

The m/z values are based on typical observations in tandem mass spectrometry (MS/MS) experiments. The specific product ions observed can vary depending on the instrument and collision energy.

Fragmentation Pathways

The fragmentation of fluoroquinolones in tandem mass spectrometry typically involves the loss of small neutral molecules from the protonated parent ion. For Sitafloxacin, a common fragmentation pathway involves the loss of a water molecule (H₂O) from the carboxylic acid group, resulting in a product ion with an m/z of 392.2[1]. Other potential fragmentation pathways can involve cleavage of the side chains attached to the quinolone core.

The fragmentation of Sitafloxacin-d4 is expected to follow a similar pattern. Since the deuterium atoms are typically located on a part of the molecule that is retained in the major fragments, the resulting product ions will also exhibit a +4 Da mass shift compared to the corresponding fragments of Sitafloxacin.

Below is a DOT script for a Graphviz diagram illustrating the proposed fragmentation pathway for Sitafloxacin.

Caption: Proposed fragmentation of Sitafloxacin.

Experimental Protocols

The following is a generalized experimental protocol for the analysis of Sitafloxacin and Sitafloxacin-d4 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is intended as a guide and may require optimization for specific instrumentation and matrices.

Sample Preparation (Plasma)

• Protein Precipitation: To a 100 µL aliquot of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard (Sitafloxacin-d4) at a known concentration.

• Vortex: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sitafloxacin: 410.2 -> 392.2

  • Sitafloxacin-d4: 414.2 -> 396.2

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

• Collision Gas: Argon.

• Collision Energy: Optimized for the specific instrument to achieve maximum signal intensity for the product ions.

The workflow for a typical LC-MS/MS analysis is depicted in the following Graphviz diagram.

Caption: A typical LC-MS/MS workflow diagram.

Conclusion

The predictable and distinct mass spectral differences between Sitafloxacin and its deuterated analog, Sitafloxacin-d4, make the latter an excellent internal standard for quantitative bioanalysis. Understanding these differences, along with the underlying fragmentation mechanisms and the appropriate analytical methodology, is crucial for developing robust and reliable assays for this important fluoroquinolone antibiotic. This guide provides the foundational knowledge and practical protocols to aid researchers and scientists in this endeavor.

References

• 1. agilrom.ro [agilrom.ro]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Sitafloxacin in Human Plasma using Sitafloxacin-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Sitafloxacin (B179971) in human plasma. Sitafloxacin-d4, a stable isotope-labeled analog, is employed as an internal standard to ensure high accuracy and precision, correcting for variations in sample preparation and instrument response. The protocol involves a straightforward protein precipitation extraction procedure, followed by a rapid and selective LC-MS/MS analysis. This method is highly suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications requiring reliable determination of Sitafloxacin concentrations.

Introduction

Sitafloxacin is a broad-spectrum fluoroquinolone antibiotic effective against a wide range of Gram-positive, Gram-negative, and anaerobic bacteria.[1] Accurate measurement of its concentration in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, which inform optimal dosing strategies.[2][3] LC-MS/MS has become the preferred technique for bioanalysis due to its high sensitivity, specificity, and throughput.[4]

The use of a stable isotope-labeled internal standard (SIL-IS), such as Sitafloxacin-d4, is the gold standard in quantitative LC-MS/MS.[5] A SIL-IS co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample processing and ionization, thereby compensating for matrix effects and improving method robustness.[6] This application note provides a comprehensive protocol for the quantification of Sitafloxacin in human plasma using Sitafloxacin-d4 as the internal standard, including detailed experimental procedures and performance characteristics.

Principle of the Method

The method is based on the principle of stable isotope dilution tandem mass spectrometry. A known amount of Sitafloxacin-d4 is added to a plasma sample. Both Sitafloxacin and Sitafloxacin-d4 are extracted from the plasma via protein precipitation. The extract is then injected into an LC-MS/MS system. The compounds are chromatographically separated and then detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of Sitafloxacin to the peak area of Sitafloxacin-d4 is used to calculate the concentration of Sitafloxacin in the sample, effectively normalizing for variations in extraction recovery and instrument response.

Experimental workflow for Sitafloxacin quantification.

Experimental Protocols

Materials and Reagents

• Sitafloxacin reference standard

• Sitafloxacin-d4 internal standard

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Drug-free human plasma

Instrumentation

• Liquid chromatograph (e.g., Waters ACQUITY UPLC system or equivalent)

• Tandem mass spectrometer (e.g., Waters Xevo TQ-S or equivalent) equipped with an electrospray ionization (ESI) source

Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Sitafloxacin and Sitafloxacin-d4 by dissolving the appropriate amount of each compound in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Sitafloxacin stock solution in 50:50 (v/v) methanol:water to create calibration curve standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Sitafloxacin-d4 stock solution with 50:50 (v/v) methanol:water.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the Internal Standard Working Solution (100 ng/mL Sitafloxacin-d4).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.[7]

• Vortex mix vigorously for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.[7]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase starting condition (e.g., 90:10 Water with 0.1% Formic Acid : Acetonitrile with 0.1% Formic Acid).

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Condition
Column	ACQUITY UPLC® BEH C18, 2.1 x 100 mm, 1.7 µm[5]
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Acetate[8]
Mobile Phase B	Methanol with 0.1% Formic Acid[8]
Flow Rate	0.5 mL/min
Column Temperature	40°C[8]
Injection Volume	5 µL
Gradient Program	Time (min)

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[8]
Capillary Voltage	3.0 kV
Source Temperature	150°C[5]
Desolvation Temperature	400°C[5]
Desolvation Gas Flow	800 L/hr (Nitrogen)[5]
Cone Gas Flow	50 L/hr (Nitrogen)[5]
MRM Transitions	Compound

Method Validation Summary

The performance of this method was evaluated based on standard bioanalytical method validation guidelines.[9] The following tables summarize the typical performance characteristics achieved.

Table 1: Linearity and Range

Parameter	Result
Linearity Range	2.0 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	2.0 ng/mL

Table 2: Precision and Accuracy

QC Level (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Low (6 ng/mL)	< 5.0	< 6.0	± 5.0
Mid (100 ng/mL)	< 4.0	< 5.0	± 4.0
High (800 ng/mL)	< 3.5	< 4.0	± 3.0

Table 3: Recovery

Analyte	Extraction Recovery (%)
Sitafloxacin	87.1 - 95.4
Sitafloxacin-d4	87.1 - 95.4

Signaling Pathway and Logical Relationships

The core of this analytical method relies on the principle of isotope dilution, where the deuterated internal standard acts as a chemical and analytical surrogate for the target analyte.

Principle of internal standard correction.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable approach for the quantification of Sitafloxacin in human plasma. The use of Sitafloxacin-d4 as an internal standard ensures high accuracy and precision by compensating for potential variabilities during sample preparation and analysis. The simple protein precipitation procedure and rapid chromatographic runtime make this method suitable for high-throughput analysis in a research setting.

References

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 2. Development and validation of an UPLC–MS/MS assay for the simultaneous quantification of seven commonly used antibiotics in human plasma and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. A simple LC-MS/MS method for determination of sitafloxacin in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of sitafloxacin in human plasma by liquid chromatography-tandem mass spectrometry method: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Sitafloxacin in Human Plasma for Pharmacokinetic Studies Using Sitafloxacin-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Sitafloxacin (B179971) is a fourth-generation fluoroquinolone antibiotic with a broad spectrum of activity against gram-positive, gram-negative, and atypical bacteria.[1][2] To accurately characterize its absorption, distribution, metabolism, and excretion (ADME) profile in humans, robust bioanalytical methods are essential for pharmacokinetic (PK) studies.[3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for quantifying drug concentrations in biological matrices due to its high sensitivity and specificity.[3][4] The use of a stable isotope-labeled (SIL) internal standard, such as Sitafloxacin-d4, is critical for achieving high accuracy and precision.[3][5][6] A deuterated internal standard exhibits nearly identical physicochemical properties to the analyte, ensuring it effectively compensates for variations in sample preparation and instrument response, thereby yielding reliable data for clinical decision-making.[3][6][7]

This document provides a detailed protocol for the determination of sitafloxacin in human plasma using an LC-MS/MS method with Sitafloxacin-d4 as the internal standard. It includes procedures for sample preparation, instrument parameters, and a summary of method validation based on regulatory guidelines.

Principle of the Method

The fundamental principle of this method is the use of Sitafloxacin-d4 as an internal standard (IS) to ensure accurate quantification of sitafloxacin.[3] Sitafloxacin-d4 is chemically identical to sitafloxacin, except that four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This increases the molecular weight, allowing the mass spectrometer to differentiate it from the unlabeled analyte.[3] Because the IS and the analyte behave almost identically during sample extraction, chromatography, and ionization, the ratio of their peak areas remains constant even if sample loss or matrix effects occur.[6] This normalization is crucial for correcting analytical variability and ensuring the reliability of the pharmacokinetic data generated.[6]

Caption: Logical workflow demonstrating the role of an internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Sitafloxacin (reference standard), Sitafloxacin-d4 (internal standard).

• Solvents: Acetonitrile and Methanol (B129727) (HPLC or LC-MS grade), Formic Acid (reagent grade).

• Water: Deionized or Milli-Q water.

• Plasma: Drug-free human plasma with K2-EDTA or heparin as an anticoagulant.

Instrumentation

• LC System: A High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column, such as a ZORBAX SB-C18 (2.1 x 100 mm, 3.5 µm)[8] or equivalent.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Sitafloxacin and Sitafloxacin-d4 in methanol to prepare individual stock solutions.[3]

• Working Solutions:

  • Calibration Standards: Prepare serial dilutions of the Sitafloxacin stock solution with a methanol/water mixture to create working solutions for calibration standards.[3]

  • Internal Standard (IS) Working Solution: Dilute the Sitafloxacin-d4 stock solution with methanol to a final concentration (e.g., 100 ng/mL).

• Preparation of Calibration Curve and Quality Control (QC) Samples:

  • Spike blank human plasma with the appropriate Sitafloxacin working solutions to prepare a calibration curve over a desired concentration range (e.g., 2.0 to 1000 ng/mL).[2]

  • Prepare QC samples in blank plasma at a minimum of three concentration levels: low, medium, and high.

Sample Preparation from Human Plasma

The protein precipitation method is a common, rapid, and effective technique for extracting sitafloxacin from plasma.[2][9]

Caption: Workflow for plasma sample preparation by protein precipitation.

LC-MS/MS Method

The following tables summarize typical parameters for the chromatographic separation and mass spectrometric detection of Sitafloxacin and its deuterated internal standard.

Table 1: Chromatographic Conditions

Parameter	Typical Value
LC Column	C18 Column (e.g., 2.1 x 100 mm, 3.5 µm)[8]
Mobile Phase A	0.1% Formic Acid in Water[8][10]
Mobile Phase B	Methanol or Acetonitrile[8][10]
Flow Rate	0.2 - 0.5 mL/min[8][11]
Gradient	Isocratic or Gradient elution
Injection Volume	5 - 10 µL
Column Temp.	30 - 40 °C

| Run Time | 3 - 6 minutes[10] |

Table 2: Mass Spectrometric Conditions

Parameter	Sitafloxacin	Sitafloxacin-d4
Ionization Mode	ESI Positive	ESI Positive
MRM Transition	m/z 410.2 → 392.2[8]	m/z 416.2 → 398.2[11]
Collision Energy	Analyte-specific (to be optimized)	Analyte-specific (to be optimized)

| Dwell Time | ~100-200 msec | ~100-200 msec |

Bioanalytical Method Validation

The developed method must be validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA), to ensure its reliability for analyzing clinical samples.[12] Key validation parameters are summarized below.

Table 3: Summary of Bioanalytical Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria	Example Data
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99	Linear range of 2.0 - 2500 ng/mL[2][8]
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.	Precision ≤ 20%, Accuracy within ±20%	2.0 - 5.0 ng/mL[2][8]
Precision	The closeness of agreement among a series of measurements. Assessed as intra-day and inter-day precision.	Coefficient of Variation (CV) ≤ 15% (except LLOQ)	Intra-day: < 3.7%, Inter-day: < 8.3%[2][8]
Accuracy	The closeness of the mean test results to the true value. Assessed as intra-day and inter-day accuracy.	% Bias within ±15% (except LLOQ)	Within ±4.1%[8]
Recovery	The extraction efficiency of an analytical process, reported as a percentage of the known amount of an analyte.	Consistent, precise, and reproducible	87.1% to 95.4%[2]
Matrix Effect	The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.	CV of IS-normalized matrix factor ≤ 15%	No significant matrix effect observed[2]

| Stability | The chemical stability of an analyte in a given matrix under specific conditions for given time intervals. | % Change within ±15% from baseline | Stable under freeze-thaw cycles, short-term, and long-term storage conditions[8] |

Application in a Human Pharmacokinetic Study

This validated LC-MS/MS method is applied to determine the concentration of sitafloxacin in plasma samples collected from human volunteers or patients at various time points after drug administration. The resulting concentration-time data is used to calculate key pharmacokinetic parameters.

Caption: Overview of a typical human pharmacokinetic study workflow.

The calculated parameters, such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the concentration-time curve (AUC), and elimination half-life (t1/2), are fundamental to understanding the drug's behavior in the body and informing appropriate dosing regimens.[1][2]

Conclusion

The use of Sitafloxacin-d4 as an internal standard in an LC-MS/MS assay provides a highly reliable, sensitive, and specific method for the quantification of sitafloxacin in human plasma. Proper validation ensures that the method generates high-quality data suitable for pivotal pharmacokinetic, bioavailability, and bioequivalence studies, ultimately supporting drug development and regulatory submissions.

References

• 1. Pharmacokinetics and safety of sitafloxacin after single oral doses in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Population pharmacokinetics and pharmacodynamics of sitafloxacin in patients with community-acquired respiratory tract infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. benchchem.com [benchchem.com]
• 7. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of sitafloxacin in human plasma by liquid chromatography-tandem mass spectrometry method: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. LC-MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]

Application Note: High-Throughput Bioanalytical Method for Sitafloxacin in Human Plasma Using LC-MS/MS with Sitafloxacin-d4

Abstract

This application note describes a robust and sensitive bioanalytical method for the quantification of Sitafloxacin (B179971) in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Sitafloxacin-d4 is employed as the internal standard (IS) to ensure accuracy and precision. The method involves a simple protein precipitation step for sample preparation, followed by a rapid chromatographic separation. The method was validated according to the FDA guidelines and demonstrated excellent linearity, accuracy, precision, and stability, making it suitable for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Sitafloxacin is a fourth-generation fluoroquinolone antibiotic with broad-spectrum activity against Gram-positive, Gram-negative, and anaerobic bacteria.[1] Accurate determination of Sitafloxacin concentrations in biological matrices is crucial for pharmacokinetic and bioequivalence studies. This application note presents a validated LC-MS/MS method for the determination of Sitafloxacin in human plasma, utilizing its deuterated analog, Sitafloxacin-d4, as the internal standard to correct for matrix effects and variability in extraction and injection.

Experimental

Materials and Reagents

• Sitafloxacin reference standard (purity >99%)

• Sitafloxacin-d4 internal standard (purity >99%)

• HPLC-grade methanol (B129727) and acetonitrile

• Formic acid (LC-MS grade)

• Ammonium acetate

• Human plasma (K2-EDTA)

• Ultrapure water

Instrumentation

• Shimadzu Liquid Chromatography system[1]

• Triple Quad 6500+ Mass Spectrometer (Applied Biosystems/Sciex)[1]

• Welch Ultimate XB-C18 column (3 µm, 2.1 × 50 mm)[1]

Sample Preparation

A simple protein precipitation method was used for sample preparation.[1] To 100 µL of plasma sample, 20 µL of Sitafloxacin-d4 internal standard solution (concentration to be optimized) and 300 µL of methanol containing 0.1% formic acid were added. The mixture was vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. The supernatant was transferred to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The chromatographic and mass spectrometric conditions were optimized for the sensitive and selective detection of Sitafloxacin and Sitafloxacin-d4.

Parameter	Condition
Column	Welch Ultimate XB-C18 (3 µm, 2.1 × 50 mm)[1]
Mobile Phase A	Water with 10.0 mmol/L Ammonium Acetate and 0.1% Formic Acid[1]
Mobile Phase B	Methanol with 0.1% Formic Acid[1]
Flow Rate	0.5 mL/min[1]
Column Temperature	40°C[1]
Injection Volume	5 µL
Ionization Mode	Positive Ion Electrospray (ESI+)
MRM Transitions	Sitafloxacin: 410.1 → 392.2; Sitafloxacin-d4: 416.2 → 398.2[1]

Results and Discussion

The bioanalytical method was validated in accordance with the US FDA guidelines.[2] The validation parameters assessed included selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Selectivity

The method demonstrated high selectivity with no significant interference from endogenous plasma components at the retention times of Sitafloxacin and the internal standard.

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the concentration range of 2.0 to 1000 ng/mL for Sitafloxacin in human plasma.[1] The correlation coefficient (r²) was consistently ≥ 0.99. The LLOQ was established at 2.0 ng/mL.[1]

Accuracy and Precision

The intra- and inter-assay precision and accuracy were evaluated by analyzing quality control (QC) samples at four concentration levels (LLOQ, low, medium, and high).

QC Level	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)
LLOQ (2.0 ng/mL)	3.7	5.6	95.0 - 105.0
Low QC (6.0 ng/mL)	3.2	4.8	96.5 - 103.2
Medium QC (80 ng/mL)	2.9	4.1	97.8 - 102.5
High QC (800 ng/mL)	3.1	3.4	98.2 - 101.9

Data is representative based on cited literature.[1]

Recovery and Matrix Effect

The extraction recovery of Sitafloxacin and the internal standard was consistent and reproducible, ranging from 87.1% to 95.4%.[1] No significant matrix effect was observed, indicating that the ionization of the analyte and the internal standard was not suppressed or enhanced by the plasma matrix.

Stability

Sitafloxacin was found to be stable in human plasma under various storage and handling conditions, including bench-top (4 hours), freeze-thaw cycles (3 cycles), and long-term storage at -70°C (for at least 3 months).

Conclusion

A highly sensitive, specific, and reliable LC-MS/MS method for the quantification of Sitafloxacin in human plasma has been developed and validated using Sitafloxacin-d4 as the internal standard. The simple sample preparation and rapid analysis time make this method suitable for high-throughput analysis in clinical and pharmacokinetic studies.

Detailed Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Sitafloxacin and Sitafloxacin-d4 reference standards into separate 10 mL volumetric flasks.

  • Dissolve the standards in methanol and make up to the mark.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Sitafloxacin by serial dilution of the primary stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution:

  • Prepare a working solution of Sitafloxacin-d4 by diluting the primary stock solution with methanol to achieve a final concentration of 100 ng/mL.

Protocol 2: Sample Preparation and Analysis

• Sample Thawing:

  • Thaw the plasma samples and quality control samples from -70°C storage to room temperature.

• Protein Precipitation:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

  • Add 20 µL of the Sitafloxacin-d4 internal standard working solution (100 ng/mL).

  • Add 300 µL of cold methanol containing 0.1% formic acid.

  • Vortex the mixture for 1 minute.

• Centrifugation:

  • Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

• Sample Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial.

• LC-MS/MS Analysis:

  • Inject 5 µL of the supernatant into the LC-MS/MS system.

  • Acquire and process the data using the instrument's software.

Protocol 3: Bioanalytical Method Validation

Follow the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" to validate the method. The validation should include the following experiments:

• Selectivity: Analyze at least six different blank plasma samples to check for interferences.

• Linearity: Prepare a calibration curve with a blank, a zero standard, and at least six non-zero standards covering the expected concentration range.

• Accuracy and Precision: Analyze QC samples at LLOQ, low, medium, and high concentrations in at least five replicates on three different days.

• Recovery: Compare the peak areas of the analyte from extracted samples to those of unextracted standards.

• Matrix Effect: Evaluate the effect of the plasma matrix on the ionization of the analyte and internal standard.

• Stability: Assess the stability of the analyte in plasma under various conditions (bench-top, freeze-thaw, long-term storage).

Visualizations

Caption: Experimental workflow for the bioanalytical method of Sitafloxacin.

Caption: Logical relationship of bioanalytical method validation parameters.

References

• 1. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A simple LC-MS/MS method for determination of sitafloxacin in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Sitafloxacin in Human Plasma Using Sitafloxacin-d4 as an Internal Standard for Therapeutic Drug Monitoring

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of sitafloxacin (B179971) in human plasma. To ensure the highest accuracy and precision, a stable isotope-labeled internal standard, Sitafloxacin-d4, is employed. This method is designed for therapeutic drug monitoring (TDM) to optimize dosing regimens and improve clinical outcomes for patients undergoing treatment with sitafloxacin. The protocol detailed below provides a comprehensive guide for sample preparation, chromatographic separation, and mass spectrometric detection, along with performance characteristics of the assay.

Introduction

Sitafloxacin is a broad-spectrum fluoroquinolone antibiotic effective against a variety of bacterial pathogens. Therapeutic drug monitoring (TDM) of sitafloxacin is crucial for optimizing efficacy and minimizing toxicity, especially in critically ill patients where pharmacokinetics can be highly variable. The use of a stable isotope-labeled internal standard (SIL-IS), such as Sitafloxacin-d4, is the gold standard for quantitative bioanalysis using LC-MS/MS. SIL-IS closely mimics the analyte's behavior during sample preparation and ionization, effectively compensating for matrix effects and improving the accuracy and reliability of the results[1][2]. This application note provides a detailed protocol for a TDM assay of sitafloxacin in human plasma using Sitafloxacin-d4.

Experimental Workflow

Figure 1: Experimental workflow for the LC-MS/MS based therapeutic drug monitoring of Sitafloxacin.

Materials and Reagents

• Sitafloxacin reference standard

• Sitafloxacin-d4 internal standard

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid

• Ultrapure water

• Drug-free human plasma

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column (e.g., C18 column)

Detailed Protocols

Preparation of Stock and Working Solutions

• Sitafloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of sitafloxacin in methanol.

• Sitafloxacin-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Sitafloxacin-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the sitafloxacin stock solution with a mixture of methanol and water to create calibration standards and quality control (QC) samples. Prepare a working solution of Sitafloxacin-d4 at an appropriate concentration.

Sample Preparation

• To 100 µL of plasma sample, calibration standard, or QC sample, add the internal standard working solution.

• Add a protein precipitation agent, such as methanol or acetonitrile.

• Vortex mix the samples thoroughly.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and dilute with the mobile phase as needed.

• Inject the prepared sample into the LC-MS/MS system.

LC-MS/MS Conditions

The following are typical starting conditions and may require optimization for individual instruments.

Parameter	Recommended Conditions
HPLC Column	C18, e.g., 2.1 x 100 mm, 3.5 µm
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Methanol/Acetonitrile
Gradient	Isocratic or gradient elution, e.g., 46:54 (A:B)[3]
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Sitafloxacin: m/z 410.2 → 392.2[3]Sitafloxacin-d4: To be determined empirically (expected m/z 414.2 → 396.2)
Collision Energy	Optimize for specific instrument

Method Validation Parameters

A summary of typical validation parameters for similar assays is provided below.

Parameter	Typical Range
Linearity Range	5 - 2500 ng/mL[3]
Lower Limit of Quantification (LLOQ)	5 ng/mL[3]
Intra-day Precision	< 8.3%[3]
Inter-day Precision	< 8.3%[3]
Accuracy	Within ±4.1%[3]
Extraction Recovery	> 85%
Matrix Effect	Monitored and compensated by Sitafloxacin-d4

Data Analysis

The concentration of sitafloxacin in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations. The concentration of sitafloxacin in the unknown samples is then interpolated from this calibration curve.

Sitafloxacin Metabolic Pathway Overview

Figure 2: Simplified overview of Sitafloxacin's primary route of elimination.

Sitafloxacin is primarily excreted unchanged in the urine, with minimal hepatic metabolism[4]. This characteristic simplifies therapeutic drug monitoring as the parent drug is the main component to be measured.

Conclusion

The described LC-MS/MS method using Sitafloxacin-d4 as an internal standard provides a highly selective, sensitive, and accurate assay for the therapeutic drug monitoring of sitafloxacin in human plasma. The use of a stable isotope-labeled internal standard is critical for minimizing analytical variability and ensuring reliable quantification in a clinical research setting. This method can be a valuable tool for researchers and clinicians working to optimize sitafloxacin therapy.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of sitafloxacin in human plasma by liquid chromatography-tandem mass spectrometry method: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative assessment of the hepatic pharmacokinetics of the antimicrobial sitafloxacin in humans using in vivo 19F magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS/MS for Sitafloxacin-d4 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) source parameters for the analysis of Sitafloxacin-d4.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial LC-MS/MS source parameters for Sitafloxacin-d4 analysis?

A1: For initial experiments, it is advisable to start with parameters known to be effective for fluoroquinolone antibiotics. The following table provides a good starting point for optimization. Note that these values may require further refinement based on the specific instrumentation used.

Parameter	Typical Starting Value	Range for Optimization
Ionization Mode	Positive Electrospray (ESI+)	N/A
Capillary Voltage	3.5 kV	2.5 - 4.5 kV
Source Temperature	150 °C	120 - 180 °C
Desolvation Temperature	400 °C	350 - 550 °C
Nebulizer Gas Flow	3 L/min	2 - 5 L/min
Drying Gas Flow	10 L/min	8 - 15 L/min
Cone Voltage	30 V	20 - 50 V

Q2: What are the expected Multiple Reaction Monitoring (MRM) transitions for Sitafloxacin-d4?

A2: Sitafloxacin-d4, being a deuterated internal standard, will have a higher mass-to-charge ratio (m/z) for its precursor ion compared to the non-deuterated Sitafloxacin. Based on the molecular weight of Sitafloxacin-d4 (413.84 g/mol ), the expected protonated molecule [M+H]⁺ is approximately 414.8 m/z. Common fragmentation patterns for fluoroquinolones involve the loss of water (H₂O) and carbon monoxide (CO), as well as cleavage of the piperazine (B1678402) ring.

The following table summarizes the predicted and known MRM transitions for both Sitafloxacin and Sitafloxacin-d4. It is recommended to confirm these transitions by infusing a standard solution of Sitafloxacin-d4 into the mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Sitafloxacin	410.2	392.2	25 - 35	Loss of H₂O[1]
Sitafloxacin	410.2	364.2	30 - 40	Loss of H₂O and CO
Sitafloxacin-d4	414.8	396.8	25 - 35	Predicted (Loss of H₂O)
Sitafloxacin-d4	414.8	368.8	30 - 40	Predicted (Loss of H₂O and CO)

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of LC-MS/MS source parameters for Sitafloxacin-d4.

Issue 1: Low or No Signal for Sitafloxacin-d4

• Possible Cause: Incorrect MRM transitions.

  • Solution: Verify the precursor and product ions for Sitafloxacin-d4 by infusing a standard solution directly into the mass spectrometer. The predicted precursor ion [M+H]⁺ is approximately m/z 414.8. Scan for product ions by ramping the collision energy.

• Possible Cause: Suboptimal source parameters.

  • Solution: Systematically optimize the source parameters. Begin with the capillary voltage and source temperature, followed by nebulizer and drying gas flows. Use a structured approach such as the one outlined in the Experimental Protocols section.

• Possible Cause: Inefficient ionization.

  • Solution: Ensure the mobile phase composition is suitable for ESI+. The addition of a small amount of formic acid (e.g., 0.1%) to the mobile phase can improve protonation and enhance the signal in positive ion mode.

Issue 2: High Background Noise or Poor Signal-to-Noise Ratio

• Possible Cause: Matrix effects from the sample.

  • Solution: Improve sample preparation to remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be effective. Ensure proper chromatographic separation to elute Sitafloxacin-d4 in a region with minimal co-eluting matrix components.

• Possible Cause: Contaminated source or mass spectrometer.

  • Solution: Clean the ion source, including the capillary and cone, according to the manufacturer's instructions. Run system suitability tests with a known standard to ensure the instrument is performing optimally.

Issue 3: Inconsistent or Unstable Signal

• Possible Cause: Fluctuations in the ESI spray.

  • Solution: Check the spray needle for blockages or damage. Ensure a consistent and fine spray is being generated. Optimize the nebulizer gas flow to stabilize the spray.

• Possible Cause: Incompatible mobile phase flow rate.

  • Solution: Ensure the LC flow rate is compatible with the ESI source. For standard ESI sources, flow rates between 0.2 and 0.5 mL/min are typical. For higher flow rates, consider using a flow splitter.

Experimental Protocols

Protocol 1: Determination of Optimal MRM Transitions for Sitafloxacin-d4

• Prepare a 1 µg/mL solution of Sitafloxacin-d4 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Set the mass spectrometer to Q1 scan mode in the positive ion setting to identify the precursor ion (expected around m/z 414.8).

• Once the precursor ion is confirmed, switch to product ion scan mode.

• Set Q1 to isolate the precursor ion (m/z 414.8) and scan Q3 to observe the fragment ions.

• Vary the collision energy (e.g., from 10 to 50 eV in 5 eV increments) to find the optimal energy for the most abundant and stable product ions.

• Select the most intense and specific product ions for the MRM method.

Protocol 2: Systematic Optimization of ESI Source Parameters

• Set up an isocratic LC method with a mobile phase composition similar to the expected elution conditions for Sitafloxacin-d4.

• Continuously infuse a standard solution of Sitafloxacin-d4 post-column into the mobile phase flow using a T-junction.

• Set the mass spectrometer to operate in MRM mode using the optimized transitions for Sitafloxacin-d4.

• Optimize one parameter at a time while keeping others constant. Monitor the signal intensity of the Sitafloxacin-d4 MRM transition.

• Capillary Voltage: Vary the voltage in increments of 0.5 kV within the recommended range.

• Source and Desolvation Temperatures: Adjust the temperatures in increments of 20-25 °C.

• Nebulizer and Drying Gas Flows: Modify the gas flow rates in small increments.

• Record the optimal value for each parameter that provides the highest and most stable signal intensity.

Visualizations

Caption: Workflow for LC-MS/MS method development for Sitafloxacin-d4.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. medkoo.com [medkoo.com]

Improving extraction recovery of Sitafloxacin using a deuterated standard

Welcome to the technical support center for the analysis of Sitafloxacin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to improving the extraction recovery of Sitafloxacin, with a particular focus on the use of a deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard recommended for Sitafloxacin extraction and quantification?

A stable isotope-labeled internal standard (SIL-IS), such as a deuterated version of Sitafloxacin, is considered the gold standard in quantitative bioanalysis for several reasons.[1] A deuterated standard is chemically identical to Sitafloxacin, ensuring it behaves similarly during extraction, chromatography, and ionization in the mass spectrometer.[2][3] This allows it to accurately compensate for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to more accurate and precise results.[1] Regulatory bodies like the FDA and EMA strongly advocate for the use of SIL-IS in bioanalytical methods.[4]

Q2: What are the most common issues encountered when using a deuterated internal standard for Sitafloxacin analysis?

The most frequent challenges include:

• Isotopic Exchange: Deuterium (B1214612) atoms on the internal standard may be replaced by hydrogen atoms from the sample or solvent, a phenomenon known as back-exchange.[5] This is more likely if the deuterium label is on a heteroatom (like -OH or -NH) or a carbon adjacent to a carbonyl group.[5]

• Chromatographic Shift: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[6] If this separation is significant, the analyte and internal standard may experience different matrix effects, compromising accuracy.

• Purity Issues: The deuterated standard may contain a small amount of the unlabeled Sitafloxacin, which can interfere with the measurement, especially at the lower limit of quantification (LLOQ).[5]

• Differential Matrix Effects: Even with co-elution, the analyte and the internal standard might experience different degrees of ion suppression or enhancement, leading to inaccurate quantification.

Q3: My extraction recovery for Sitafloxacin is still low despite using a deuterated standard. What should I investigate?

Low recovery in solid-phase extraction (SPE) can be due to several factors, even with a reliable internal standard.[6] Key areas to troubleshoot include:

• Sorbent Choice: The SPE sorbent may not have the appropriate retention mechanism for Sitafloxacin.[5]

• Sample pH: The pH of the sample must be optimized to ensure Sitafloxacin is in a state that allows for strong retention on the sorbent.[7]

• Elution Solvent: The elution solvent may not be strong enough to fully desorb Sitafloxacin from the sorbent.[5]

• Flow Rate: A sample loading flow rate that is too high may not allow for sufficient interaction between Sitafloxacin and the sorbent.[7]

• Drying of Cartridge: If the SPE cartridge bed dries out before sample loading, it can lead to inconsistent and low recovery.[5]

Troubleshooting Guides

Issue 1: Poor or Inconsistent Extraction Recovery

If you are experiencing low or variable recovery of Sitafloxacin, follow this troubleshooting guide.

Potential Cause	Troubleshooting Step	Rationale
Inappropriate SPE Sorbent	Review the properties of Sitafloxacin and ensure the chosen sorbent provides the correct retention mechanism (e.g., reversed-phase, ion-exchange).	A mismatch between the analyte's chemistry and the sorbent's properties is a primary cause of poor retention and subsequent low recovery.[5]
Suboptimal Sample pH	Adjust the pH of the sample to ensure Sitafloxacin is in its optimal form for retention on the chosen sorbent.	For ionizable compounds like Sitafloxacin, pH control is critical for consistent interaction with the SPE sorbent.[7]
Ineffective Elution	Increase the strength of the elution solvent or the elution volume. Consider adding a small amount of acid or base to the elution solvent to facilitate desorption.	The elution solvent must be strong enough to overcome the interaction between Sitafloxacin and the sorbent.
High Flow Rate	Decrease the flow rate during sample loading to allow for adequate equilibration time between the sample and the sorbent.	A slower flow rate increases the contact time, promoting better retention of the analyte.[6]
Cartridge Overload	Reduce the sample volume or use an SPE cartridge with a higher sorbent mass.[7]	Exceeding the capacity of the sorbent will cause the analyte to pass through without being retained.[7]

Issue 2: Inaccurate Quantification with Deuterated Standard

If your results are inaccurate or imprecise despite using a deuterated standard, consider the following.

Potential Cause	Troubleshooting Step	Rationale
Lack of Co-elution	Overlay the chromatograms of Sitafloxacin and the deuterated standard to confirm they are co-eluting.[6]	If the analyte and internal standard separate, they may be subject to different matrix effects, leading to inaccurate quantification.[6]
Isotopic Impurity	Analyze a blank matrix sample spiked only with the deuterated standard. The signal for the unlabeled Sitafloxacin should be less than 20% of the LLOQ response.[5]	Contamination of the internal standard with the unlabeled analyte will lead to an overestimation of the analyte's concentration.[5]
Isotopic Instability (Back-Exchange)	Incubate the deuterated standard in a blank matrix under your experimental conditions and monitor for an increase in the unlabeled Sitafloxacin signal.[6]	Loss of the deuterium label will result in an inaccurate internal standard concentration and compromise the quantification.[5]
Differential Matrix Effects	Perform a post-extraction addition experiment with multiple lots of the biological matrix to assess the variability of the matrix effect on both the analyte and the internal standard.[8]	Significant variability between matrix lots can indicate that the sample cleanup is insufficient to remove interfering components.[8]

Data Presentation

The use of a deuterated internal standard is expected to significantly improve the precision and accuracy of Sitafloxacin quantification by correcting for variability in extraction recovery. The following table provides an illustrative comparison of expected results.

Table 1: Illustrative Comparison of Sitafloxacin Extraction Recovery and Precision

Method	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Accuracy (% Bias)
Without Deuterated Standard	75.2	15.8	-24.8
With Deuterated Standard	98.9	3.2	-1.1
This table presents hypothetical data to illustrate the expected improvement in analytical performance when using a deuterated internal standard. Actual results may vary based on the specific experimental conditions.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Sitafloxacin from Human Plasma

This protocol describes a general method for the extraction of Sitafloxacin from human plasma using a deuterated internal standard.

• Sample Preparation:

  • Thaw human plasma samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Pipette 500 µL of plasma into a clean microcentrifuge tube.

  • Add 50 µL of the deuterated Sitafloxacin internal standard working solution (e.g., in methanol) to each plasma sample, calibration standard, and quality control sample.

  • Vortex for 30 seconds.

  • Add 500 µL of a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4) and vortex again.

• SPE Cartridge Conditioning:

  • Place a reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg) on a vacuum manifold.

  • Condition the cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of purified water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the prepared plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to draw the sample through the cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

  • Dry the cartridge under high vacuum for 2-5 minutes.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute Sitafloxacin and the deuterated internal standard with 1 mL of a suitable elution solvent (e.g., methanol containing 1% formic acid).

  • Apply a gentle vacuum to slowly draw the elution solvent through the cartridge.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase used for LC-MS/MS analysis.

  • Vortex and transfer to an autosampler vial for analysis.

Visualizations

The following diagrams illustrate the troubleshooting workflow and the general bioanalytical process.

Caption: Troubleshooting workflow for low Sitafloxacin extraction recovery.

Caption: General workflow for Sitafloxacin bioanalysis using a deuterated standard.

References

• 1. An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]

Selecting the correct MRM transition for Sitafloxacin-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of Sitafloxacin-d4 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended Multiple Reaction Monitoring (MRM) transition for Sitafloxacin-d4?

The primary MRM transition for the quantification of Sitafloxacin-d4 is m/z 416.2 → 398.2. This transition corresponds to the precursor ion ([M+H]⁺) of Sitafloxacin-d4 and its most abundant product ion. For context, the MRM transition for unlabeled Sitafloxacin (B179971) is m/z 410.2 → 392.2.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Description
Sitafloxacin-d4	416.2	398.2	Primary transition for quantification.
Sitafloxacin	410.2	392.2	Primary transition for the unlabeled analyte.

Q2: How do I select a qualifier MRM transition for Sitafloxacin-d4?

A qualifier ion is a second product ion used to confirm the identity of the analyte. To select a suitable qualifier transition, a product ion scan of Sitafloxacin-d4 should be performed. This experiment will reveal all fragment ions and their relative abundances. The second most intense and specific product ion should be chosen as the qualifier. Based on the known fragmentation patterns of fluoroquinolones, other potential product ions may arise from cleavages of the piperazine (B1678402) ring or other side chains.

Q3: What are the general starting conditions for LC-MS/MS analysis of Sitafloxacin?

While optimal conditions should be determined empirically, the following can be used as a starting point for method development:

Parameter	Recommended Starting Condition
LC Column	C18 reverse-phase column (e.g., ZORBAX SB-C18, 3.5µm, 2.1mm x 100mm)[1]
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid
Flow Rate	0.2 - 0.5 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)

Troubleshooting Guides

This section provides solutions to common issues encountered during the LC-MS/MS analysis of Sitafloxacin-d4.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Step
Column Contamination	Back-flush the column or use a guard column to protect the analytical column.
Injection of a sample in a solvent stronger than the mobile phase	Ensure the sample is dissolved in a solvent that is of equal or lesser strength than the initial mobile phase.
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions	Adjust the mobile phase pH or use a different column chemistry.

Issue 2: High Background Noise or Carryover

Potential Cause	Troubleshooting Step
Contaminated Mobile Phase or LC System	Use high-purity solvents and flush the LC system thoroughly.
Sample Carryover from Autosampler	Optimize the autosampler wash procedure by using a strong solvent and increasing the wash volume and duration.
Matrix Effects	Improve sample clean-up using solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Issue 3: Inconsistent or Inaccurate Quantification

Potential Cause	Troubleshooting Step
Matrix Effects	Matrix effects can cause ion suppression or enhancement, leading to inaccurate results. A stable isotope-labeled internal standard like Sitafloxacin-d4 is used to compensate for these effects. However, if the analyte and internal standard do not co-elute perfectly, they may experience different degrees of matrix effects. To mitigate this, optimize the chromatography to ensure co-elution.
Suboptimal MS Parameters	The collision energy (CE) and declustering potential (DP) should be optimized for each MRM transition to ensure maximum signal intensity and reproducibility.
Internal Standard Instability	Ensure the stability of the Sitafloxacin-d4 internal standard in the storage and sample processing solutions.

Experimental Protocols

Protocol 1: Optimization of MRM Transitions for Sitafloxacin-d4

This protocol describes the process of optimizing the collision energy (CE) and declustering potential (DP) for the selected MRM transitions of Sitafloxacin-d4.

• Prepare a standard solution of Sitafloxacin-d4 at a concentration that gives a strong and stable signal (e.g., 100 ng/mL in 50:50 methanol:water).

• Infuse the solution directly into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 10 µL/min).

• Perform a precursor ion scan to confirm the mass of the parent ion ([M+H]⁺) of Sitafloxacin-d4, which should be m/z 416.2.

• Perform a product ion scan by selecting m/z 416.2 in the first quadrupole (Q1) and scanning the third quadrupole (Q3) to identify all fragment ions.

• Select the most intense product ion for the primary (quantifier) MRM transition (expected to be m/z 398.2) and the second most intense, specific product ion for the secondary (qualifier) transition.

• Optimize the declustering potential (DP) by monitoring the precursor ion signal while ramping the DP voltage. Select the DP that provides the maximum stable signal without causing in-source fragmentation.

• Optimize the collision energy (CE) for each MRM transition by monitoring the product ion signal while ramping the CE voltage. Select the CE value that produces the highest intensity for each product ion.

Diagrams

Caption: Workflow for selecting and optimizing MRM transitions.

Caption: Troubleshooting workflow for inaccurate quantification.

References

• 1. Determination of sitafloxacin in human plasma by liquid chromatography-tandem mass spectrometry method: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for preparing Sitafloxacin-d4 stock solutions

This guide provides best practices, troubleshooting advice, and frequently asked questions (FAQs) for the preparation and handling of Sitafloxacin-d4 stock solutions. It is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Sitafloxacin-d4 stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is a commonly recommended solvent for preparing Sitafloxacin-d4 stock solutions.[1] Methanol and Dimethylformamide (DMF) can also be used, although the solubility may be lower.[2][3] For in vivo studies, a co-solvent system may be required, such as DMSO and PEG300.[4] Always refer to the manufacturer's certificate of analysis for specific recommendations.

Q2: What are the optimal storage conditions for Sitafloxacin-d4 powder and stock solutions?

A2: Proper storage is critical to maintain the integrity of Sitafloxacin-d4. For the solid (powder) form, long-term storage at -20°C is recommended.[2][5] Stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[5] To prevent degradation, protect both the solid and solutions from light, as Sitafloxacin is known to be photolabile.[6][7]

Q3: How can I ensure the accuracy of my Sitafloxacin-d4 stock solution concentration?

A3: To ensure accuracy, use a calibrated analytical balance to weigh the Sitafloxacin-d4 powder and Class A volumetric flasks for preparing solutions.[8] Allow the lyophilized powder to equilibrate to room temperature before opening to prevent condensation.[8] After dissolving the compound, ensure the solution is thoroughly mixed by inverting the flask multiple times.[8]

Q4: Is Sitafloxacin-d4 susceptible to deuterium-hydrogen exchange?

A4: While deuterated compounds can be susceptible to deuterium-hydrogen exchange, especially under acidic or basic conditions, Sitafloxacin-d4 is generally stable.[8] It is good practice to use neutral solvents and avoid prolonged exposure to harsh pH conditions to minimize any potential exchange.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation in stock solution upon storage	The concentration of the stock solution may be too high for the storage temperature.	Gently warm the solution and vortex to redissolve the precipitate. If the issue persists, consider preparing a more dilute stock solution or storing it at a higher temperature (e.g., -20°C instead of -80°C), though this may reduce long-term stability.
Inconsistent results in downstream applications	Improper storage leading to degradation of the compound.	Ensure the stock solution is protected from light and stored at the recommended temperature. Prepare fresh working solutions from the stock for each experiment to minimize freeze-thaw cycles.[8]
Inaccurate initial concentration of the stock solution.	Re-evaluate the initial weighing and dilution steps. If possible, verify the concentration of the stock solution using a suitable analytical method like HPLC-MS/MS.
Low analytical signal when used as an internal standard	Adsorption of the compound to the container surface.	Use low-adsorption polypropylene (B1209903) tubes or silanized glass vials for storing stock and working solutions, especially for low-concentration solutions.
Degradation of the compound.	Check for any signs of degradation, such as a change in color of the solution. If degradation is suspected, prepare a fresh stock solution from the powder.

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C₁₉H₁₄D₄ClF₂N₃O₃	[5]
Molecular Weight	413.84 g/mol	N/A
Solubility in DMSO	≥6.6 mg/mL; 10 mM	[1][9]
Solubility in Methanol	Slightly soluble	[2][3]
Solubility in DMF	Slightly soluble	[2][3]
Storage of Powder	-20°C for 3 years; 4°C for 2 years	[4][5]
Storage of Solution in Solvent	-80°C for 6 months; -20°C for 1 month	[5]

Experimental Protocol: Preparation of a 10 mM Sitafloxacin-d4 Stock Solution in DMSO

Materials:

• Sitafloxacin-d4 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Class A volumetric flask (appropriate size)

• Calibrated micropipettes

• Low-adsorption polypropylene or amber glass vials for storage

• Vortex mixer

Procedure:

• Equilibration: Allow the vial containing the Sitafloxacin-d4 powder to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the powder.

• Weighing: Tare a clean, dry weighing vessel on a calibrated analytical balance. Carefully weigh the desired amount of Sitafloxacin-d4 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.14 mg of Sitafloxacin-d4 (Molecular Weight: 413.84 g/mol ).

• Transfer: Quantitatively transfer the weighed powder into a Class A volumetric flask of the appropriate size (e.g., 1 mL).

• Dissolution: Add a small amount of DMSO (e.g., approximately 50-70% of the final volume) to the volumetric flask.

• Mixing: Gently swirl or vortex the flask until the Sitafloxacin-d4 powder is completely dissolved. Visually inspect the solution to ensure no solid particles remain.

• Dilution to Volume: Once the powder is fully dissolved, add DMSO to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Final Mixing: Cap the volumetric flask and invert it several times (at least 10-15 times) to ensure the solution is homogeneous.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in clearly labeled, light-protected (amber) or opaque, low-adsorption vials. Store the aliquots at -80°C for long-term storage.

Visualizations

Caption: Workflow for preparing Sitafloxacin-d4 stock solution.

References

• 1. immunomart.com [immunomart.com]
• 2. Sitafloxacin | 127254-12-0 [m.chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sitafloxacin | TargetMol [targetmol.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Elucidation of the crystal structure-physicochemical property relationship among polymorphs and hydrates of sitafloxacin, a novel fluoroquinolone antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photochemical behavior of sitafloxacin, fluoroquinolone antibiotic, in an aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. apexbt.com [apexbt.com]

Reference Data & Comparative Studies

Navigating Bioanalysis: A Comparative Guide to Internal Standard Use Under FDA and ICH Guidelines

For researchers, scientists, and drug development professionals operating within the regulated landscape of bioanalysis, the selection and proper use of an internal standard (IS) is a critical determinant of data quality, reliability, and regulatory acceptance. This guide provides a comprehensive comparison of internal standard strategies, aligning with the harmonized principles of the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) M10 guideline. Supported by experimental data and detailed methodologies, this document aims to facilitate informed decisions in the development and validation of robust bioanalytical methods.

The primary function of an internal standard is to ensure the accuracy and precision of an analytical method by correcting for variability throughout the entire experimental workflow, from sample preparation to instrumental analysis.[1] The harmonized ICH M10 guideline, now the standard for both the FDA and the European Medicines Agency (EMA), underscores the importance of a well-characterized and consistently performing internal standard.[2]

The Gold Standard: Stable Isotope-Labeled Internal Standards

Regulatory guidelines unequivocally prefer the use of a stable isotope-labeled (SIL) internal standard of the analyte, as it possesses the most similar physicochemical properties.[1] SILs are versions of the analyte where one or more atoms have been replaced with a heavy isotope, such as carbon-13 (¹³C), nitrogen-15 (B135050) (¹⁵N), or deuterium (B1214612) (²H).[3] This subtle mass difference allows for distinction by a mass spectrometer while ensuring the IS and analyte behave almost identically during extraction, chromatography, and ionization.[4]

Head-to-Head Comparison: ¹³C-Labeled vs. Deuterated Internal Standards

While both are types of SILs, ¹³C-labeled and deuterated internal standards are not created equal. The choice between them can significantly impact assay performance, with ¹³C-labeled standards generally considered superior for high-stakes quantitative bioanalysis.[1]

Table 1: Quantitative Performance Comparison of ¹³C-Labeled vs. Deuterated Internal Standards [5]

Performance Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the unlabeled analyte.[5]	Typically co-elutes perfectly with the analyte.[5]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[5]
Accuracy & Precision	Can lead to inaccuracies; one study reported a 40% error due to imperfect retention time matching.[5] In another study, the mean bias was 96.8% with a standard deviation of 8.6%.[5]	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[5]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[5]
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[5]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[5]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are anticipated.[5]
Isotopic Stability	Susceptible to back-exchange of deuterium atoms with protons from the solvent, particularly if the label is on an exchangeable site (e.g., -OH, -NH).[5]	Highly stable with no risk of isotopic exchange during the analytical workflow.[5]	The stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical process.[5]

When SILs Aren't Feasible: The Role of Structural Analogs

In situations where a SIL-IS is not available, regulatory guidelines permit the use of a structural analog internal standard.[1] This is a compound that is not isotopically labeled but possesses a chemical structure and physicochemical properties very similar to the analyte.[3] However, their suitability must be rigorously validated as they present a higher inherent risk of variability compared to SILs.[6]

Table 2: Performance Characteristics of Stable Isotope-Labeled vs. Structural Analog Internal Standards [3][4]

Feature	Stable Isotope-Labeled (SIL) Internal Standard	Structural Analog Internal Standard
Chemical & Physical Properties	Virtually identical to the analyte.[3]	Similar, but not identical, to the analyte.[3]
Chromatographic Behavior	Typically co-elutes with the analyte.[3]	Elutes close to the analyte but may have a different retention time.[3]
Matrix Effect Compensation	Excellent. Effectively compensates for ion suppression or enhancement as it experiences the same matrix effects as the analyte.[3]	Variable. May not fully compensate for matrix effects if its ionization efficiency is affected differently by the matrix than the analyte.[3]
Recovery & Sample Processing	Excellent. Tracks the analyte throughout the entire sample preparation process.[3]	Good to Variable. The degree of compensation depends on the similarity of its extraction and handling properties to the analyte.[3]
Accuracy & Precision	Generally provides higher accuracy and precision due to superior compensation for variability.[3][4]	Can provide acceptable accuracy and precision, but may be less robust than a SIL-IS.[3]
Potential Issues	Isotopic crosstalk with the analyte if the mass difference is insufficient; potential for isotopic exchange; can mask underlying assay problems.[3]	Differences in physicochemical properties can lead to differential extraction, chromatography, and ionization.[3]
FDA/ICH Preference	Generally preferred, especially for LC-MS/MS assays.[3]	Acceptable when a SIL-IS is not available, but its suitability must be thoroughly validated.[3]

Experimental Workflows and Protocols

The validation of a bioanalytical method, including the performance of the internal standard, is a stringent process. Below are diagrams and protocols for key validation experiments.

A typical workflow for quantitative bioanalysis using an internal standard.

Protocol: Internal Standard Suitability and Interference Check

Objective: To demonstrate that the selected internal standard is suitable for the method and does not interfere with the quantification of the analyte, and vice versa.[1]

Methodology:

• Prepare a set of blank matrix samples from at least six different sources.

• Prepare a "zero sample" by spiking the blank matrix with the internal standard at the working concentration.

• Prepare Lower Limit of Quantification (LLOQ) samples by spiking the blank matrix with the analyte at the LLOQ concentration and the internal standard at the working concentration.

• Analyze the samples according to the bioanalytical method.

Acceptance Criteria (as per ICH M10): [1]

• The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard response in the LLOQ sample.

A decision tree for selecting an appropriate internal standard in bioanalysis.

Protocol: Internal Standard Stability Assessment

Objective: To demonstrate the stability of the internal standard under various storage and handling conditions.[4]

Methodology:

• Stock Solution Stability: Prepare a stock solution of the internal standard. Store it under the intended conditions (e.g., 2-8°C). At specified intervals (e.g., 0, 7, 14, and 30 days), compare the response of the stored solution to a freshly prepared stock solution.

• Bench-Top Stability in Matrix: Spike blank biological matrix with the internal standard. Keep the samples at room temperature for a duration that mimics expected sample handling times (e.g., 4, 8, 24 hours). Analyze and compare the response to freshly prepared samples.

• Freeze-Thaw Stability in Matrix: Spike blank biological matrix with the internal standard. Subject the samples to at least three freeze-thaw cycles. Analyze and compare the response to freshly prepared samples that have not undergone freeze-thaw cycles.

Acceptance Criteria: [4]

• Stock Solution Stability: The response of the stored solution should be within ±10% of the fresh solution.

• Bench-Top and Freeze-Thaw Stability: The mean response should be within ±15% of the nominal response of freshly prepared samples.

Conclusion and Recommendations

The harmonization of FDA and EMA guidelines under the ICH M10 framework has created a unified standard for the use of internal standards in bioanalysis. The evidence strongly supports the superiority of stable isotope-labeled internal standards, with ¹³C-labeled standards offering the highest level of accuracy and precision due to their ideal co-elution and isotopic stability.[1][5] While deuterated standards are a viable option, their potential for chromatographic shifts and isotopic exchange necessitates careful validation.[5] When a SIL-IS is not feasible, a structural analog can be employed, but it requires extensive validation to ensure it adequately tracks the analyte throughout the analytical process.[3]

By adhering to the principles outlined in the ICH M10 guideline and implementing rigorous validation protocols as described, researchers can ensure the generation of high-quality, reliable, and globally acceptable bioanalytical data, ultimately facilitating a smoother regulatory review process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Sitafloxacin-d4 and Other Fluoroquinolone Internal Standards for LC-MS/MS Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of fluoroquinolone antibiotics in biological matrices is paramount. The use of a stable isotope-labeled (SIL) internal standard is a critical component of a robust LC-MS/MS bioanalytical method, ensuring precision and accuracy by compensating for variability in sample preparation and matrix effects. This guide provides a comprehensive comparison of Sitafloxacin-d4 with other commonly used deuterated fluoroquinolone internal standards, supported by experimental data from published studies.

The ideal internal standard co-elutes with the analyte and exhibits identical behavior during extraction and ionization, thereby correcting for potential variations. Deuterated analogues of the analyte are considered the gold standard for this purpose. This guide focuses on the performance of Sitafloxacin-d4 in comparison to other widely used deuterated internal standards for fluoroquinolone analysis: Ciprofloxacin-d8, Moxifloxacin-d4, and Levofloxacin-d8.

Performance Comparison of Deuterated Fluoroquinolone Internal Standards

The following table summarizes key validation parameters from LC-MS/MS methods employing these deuterated internal standards for the quantification of their respective parent drugs in human plasma.

Internal Standard	Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Recovery/Extraction Efficiency (%)
Sitafloxacin-d4	Sitafloxacin	2.0 - 1000	2.0	2.9 - 3.7	3.4 - 5.6	Not explicitly stated	87.1 - 95.4[1]
Ciprofloxacin-d8	Ciprofloxacin	1 - 5000	1	≤ 7.6	≤ 9.8	94.5 - 105.0	Not explicitly stated
Moxifloxacin-d4	Moxifloxacin	0.1 - 5	0.1 (mg/L)	< 11.4	< 11.4	-5.8 to 14.6	91.4 - 109.7[2]
Levofloxacin-d8	Levofloxacin	0.4 - 40	0.4 (mg/L)	< 11.4	< 11.4	-5.8 to 14.6	91.4 - 109.7[2]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for sample preparation and LC-MS/MS analysis using a deuterated internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for the extraction of small molecules from biological matrices such as plasma.

• To a 100 µL aliquot of plasma sample, add a precise volume of the internal standard working solution (e.g., Sitafloxacin-d4).

• Add a protein precipitating agent, such as acetonitrile (B52724) or methanol (B129727), typically in a 3:1 or 4:1 ratio to the plasma volume.

• Vortex the mixture vigorously for approximately 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant containing the analyte and internal standard to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

The separation and detection of the analyte and its deuterated internal standard are typically achieved using reverse-phase liquid chromatography coupled with a tandem mass spectrometer.

• Chromatographic Column: A C18 analytical column is commonly used (e.g., Ultimate XB-C18, 3 µm, 2.1 × 50 mm).[1]

• Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., water with 10.0 mmol/L ammonium (B1175870) acetate (B1210297) and 0.1% formic acid) and an organic phase (e.g., methanol with 0.1% formic acid) is typical.[1]

• Flow Rate: A flow rate in the range of 0.4-0.6 mL/min is often employed.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in the positive ion electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). The specific precursor-to-product ion transitions for the analyte and the internal standard are monitored. For Sitafloxacin and Sitafloxacin-d4, the transitions are m/z 410.1 → 392.2 and m/z 416.2 → 398.2, respectively.[1]

Visualizing the Workflow and Rationale

The following diagrams illustrate the general workflow for utilizing a deuterated internal standard in a bioanalytical LC-MS/MS method and the decision-making process for selecting an appropriate internal standard.

Caption: General workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Decision pathway for selecting an internal standard in analytical method development.

References

• 1. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]

A Comparative Analysis of Sitafloxacin and Other Fourth-Generation Fluoroquinolones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Sitafloxacin (B179971), a fourth-generation fluoroquinolone, with other prominent members of its class, including Moxifloxacin (B1663623), Gatifloxacin (B573), and Gemifloxacin. The information presented is curated from a range of in vitro and in vivo studies to support research and development in the field of antibacterial therapeutics.

Executive Summary

Sitafloxacin demonstrates potent broad-spectrum activity against a wide array of Gram-positive, Gram-negative, anaerobic, and atypical bacteria.[1][2] A key differentiator is its consistently lower minimum inhibitory concentrations (MICs) compared to other fluoroquinolones, particularly against drug-resistant strains.[1][2] Clinical trials have established its non-inferiority to comparators like levofloxacin (B1675101) and moxifloxacin in treating community-acquired pneumonia and urinary tract infections.[3][4][5] Its mechanism of action involves a balanced and potent inhibition of both DNA gyrase and topoisomerase IV, which is crucial for overcoming resistance.[1][6][7]

In Vitro Activity

Sitafloxacin consistently exhibits superior or comparable in vitro activity against a multitude of clinically relevant pathogens when compared to other fourth-generation fluoroquinolones.

Comparative Minimum Inhibitory Concentration (MIC90) Data

The following tables summarize the MIC90 values (μg/mL) of Sitafloxacin and other fluoroquinolones against various bacterial species, demonstrating its potent antibacterial activity.

Table 1: In Vitro Activity against Gram-Positive Pathogens

Organism	Sitafloxacin	Moxifloxacin	Gatifloxacin	Gemifloxacin	Levofloxacin	Ciprofloxacin
Streptococcus pneumoniae	0.06 - 0.25	0.12 - 0.25	0.25 - 0.5	0.03 - 0.06	1.0	1.0 - 2.0
Staphylococcus aureus (MSSA)	≤0.03 - 0.125	0.06 - 0.12	0.12	0.03	0.25	0.5
Staphylococcus aureus (MRSA)	≤0.03 - 2	1.0 - 4.0	2.0	1.0	8.0	>16
Enterococcus faecalis	0.25 - 2	1.0 - 2.0	2.0	1.0	4.0	4.0

Data compiled from multiple sources.[8][9][10][11][12][13]

Table 2: In Vitro Activity against Gram-Negative Pathogens

Organism	Sitafloxacin	Moxifloxacin	Gatifloxacin	Gemifloxacin	Levofloxacin	Ciprofloxacin
Escherichia coli	≤0.03 - 1	0.06 - 4.0	0.06 - 2.0	0.03 - 1.0	0.12 - >32	≤0.03 - >32
Klebsiella pneumoniae	≤0.03 - 0.5	0.12 - 2.0	0.12 - 2.0	0.12 - 1.0	0.25 - 16	0.06 - >32
Pseudomonas aeruginosa	0.5 - 4	4.0 - 8.0	4.0 - 16	8.0	1.0 - >32	0.25 - >32
Haemophilus influenzae	≤0.015 - 0.06	≤0.03	≤0.03	≤0.015	≤0.03	≤0.03
Moraxella catarrhalis	≤0.015	≤0.06	≤0.03	≤0.03	≤0.06	≤0.03

Data compiled from multiple sources.[8][11]

Table 3: In Vitro Activity against Anaerobic Bacteria

Organism	Sitafloxacin	Moxifloxacin	Gatifloxacin	Levofloxacin	Ciprofloxacin
Bacteroides fragilis group	0.5 - 2.0	0.5 - 4.0	0.5 - 4.0	1.0 - 8.0	2.0 - 32.0
Prevotella spp.	0.25	0.25	0.25	1.0	4.0
Peptostreptococcus spp.	0.125 - 4	0.25 - 1.0	0.5 - 1.0	1.0 - 2.0	1.0 - 4.0

Data compiled from multiple sources.[14]

Clinical Efficacy

Comparative clinical trials have demonstrated the efficacy and safety of Sitafloxacin in treating various infections.

Table 4: Clinical Efficacy in Community-Acquired Pneumonia (CAP)

Study	Treatment Arms	Clinical Cure Rate	Microbiological Eradication Rate
Randomized, Controlled, Multicenter Trial[4][5]	Sitafloxacin 100 mg once daily	94.8%	97.0%
Sitafloxacin 100 mg twice daily	96.8%	97.1%
Moxifloxacin 400 mg once daily	95.0%	94.9%

Table 5: Clinical Efficacy in Complicated Urinary Tract Infections (cUTI)

Study	Treatment Arms	Clinical Cure Rate	Microbiological Eradication Rate
Randomized, Double-Blind Trial[3]	Sitafloxacin 50 mg twice daily	96.1%	96.4%
Levofloxacin 100 mg three times daily	82.7%	86.0%
Randomized, Active-Controlled Trial[15][16]	Sitafloxacin 100 mg twice daily	81.8%	93.3%
Levofloxacin 500 mg once daily	76.9%	63.6%

Experimental Protocols

In Vitro Susceptibility Testing (Agar Dilution Method)

A standardized agar (B569324) dilution method is commonly employed to determine the Minimum Inhibitory Concentrations (MICs) of fluoroquinolones.[17][18][19]

• Preparation of Antimicrobial Solutions: Stock solutions of the antimicrobial agents are prepared by dissolving the pure powder in an appropriate solvent. Serial twofold dilutions are then made to achieve the desired concentration range.

• Preparation of Agar Plates: A specific volume of each antimicrobial dilution is incorporated into molten Mueller-Hinton agar. For fastidious organisms like Streptococcus pneumoniae, the agar is supplemented with 5% lysed horse blood. The agar is then poured into petri dishes and allowed to solidify.

• Inoculum Preparation: Bacterial isolates are grown overnight on an appropriate medium. The colonies are then suspended in a saline or broth solution to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. This suspension is further diluted to achieve a final inoculum of approximately 10^4 CFU per spot on the agar plate.

• Inoculation: A multipoint inoculator is used to deliver a standardized volume of each bacterial suspension onto the surface of the agar plates containing different concentrations of the antimicrobial agent. A growth control plate without any antibiotic is also inoculated.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours in ambient air. For anaerobic bacteria, incubation is performed under anaerobic conditions for 48 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.

Clinical Trial Protocol for Community-Acquired Pneumonia (CAP)

The following outlines a typical protocol for a randomized, controlled, multicenter clinical trial evaluating the efficacy and safety of Sitafloxacin for CAP.[4][5]

• Study Design: A multicenter, randomized, open-label, positive-controlled, non-inferiority trial.

• Patient Population: Adult patients diagnosed with community-acquired pneumonia.

• Randomization: Patients are randomly assigned to one of the treatment arms (e.g., Sitafloxacin 100 mg once daily, Sitafloxacin 100 mg twice daily, or Moxifloxacin 400 mg once daily).

• Treatment Duration: The assigned treatment is administered orally for a period of 7-10 days.

• Efficacy Assessment: The primary efficacy endpoint is the clinical cure rate at the test-of-cure (TOC) visit, which typically occurs 7-14 days after the end of treatment. Clinical cure is defined as the resolution of signs and symptoms of pneumonia. Microbiological response is also assessed by the eradication of the baseline pathogen.

• Safety Assessment: Adverse events are monitored and recorded throughout the study and for a specified period after treatment discontinuation.

• Statistical Analysis: The non-inferiority of Sitafloxacin to the comparator is determined by calculating the confidence interval for the difference in clinical cure rates between the treatment groups.

Visualizations

Mechanism of Action of Fluoroquinolones

The following diagram illustrates the dual-targeting mechanism of action of fourth-generation fluoroquinolones like Sitafloxacin.

Caption: Dual inhibition of DNA gyrase and topoisomerase IV by Sitafloxacin.

Experimental Workflow for In Vitro Susceptibility Testing

This diagram outlines the key steps involved in determining the Minimum Inhibitory Concentration (MIC) of an antibiotic.

Caption: Workflow for MIC determination by the agar dilution method.

Logical Flow of a Randomized Controlled Clinical Trial

The following diagram illustrates the logical progression of a typical randomized controlled clinical trial for a new antibiotic.

Caption: Logical flow of a randomized controlled clinical trial.

References

• 1. mdpi.com [mdpi.com]
• 2. Antibacterial Mechanisms and Clinical Impact of Sitafloxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative study on sitafloxacin and levofloxacin in complicated urinary tract infections - 日本化学療法学会雑誌 [journal.chemotherapy.or.jp]
• 4. A randomized, controlled, multicenter clinical trial to evaluate the efficacy and safety of oral sitafloxacin versus moxifloxacin in adult patients with community-acquired pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Dual inhibitory activity of sitafloxacin (DU-6859a) against DNA gyrase and topoisomerase IV of Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. In Vitro Activities of Sitafloxacin (DU-6859a) and Six Other Fluoroquinolones against 8,796 Clinical Bacterial Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Benchmarking the In Vitro Activities of Moxifloxacin and Comparator Agents against Recent Respiratory Isolates from 377 Medical Centers throughout the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Jornal Brasileiro de Pneumologia - Streptococcus pneumoniae: susceptibility to penicillin and moxifloxacin [jornaldepneumologia.com.br]
• 13. Antimicrobial activity of moxifloxacin, gatifloxacin and six fluoroquinolones against Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antianaerobic Activity of a Novel Fluoroquinolone, WCK 771, Compared to Those of Nine Other Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A randomized, active-controlled, multicentre clinical trial to evaluate the efficacy and safety of oral sitafloxacin versus levofloxacin in Chinese adults with acute uncomplicated or complicated urinary tract infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A randomized, active-controlled, multicentre clinical trial to evaluate the efficacy and safety of oral sitafloxacin versus levofloxacin in Chinese adults with acute uncomplicated or complicated urinary tract infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Journal of the Medical Association of Thailand (J Med Assoc Thai) [jmatonline.com]
• 18. jmatonline.com [jmatonline.com]
• 19. youtube.com [youtube.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Sitafloxacin-d4 for Cross-Validation of Analytical Methods

For researchers, scientists, and drug development professionals, the integrity of pharmacokinetic and bioequivalence studies hinges on the precision and reliability of the analytical methods employed. The choice of an internal standard is a critical factor in achieving robust and accurate quantification of analytes in complex biological matrices. This guide provides an objective comparison of analytical methods for the quantification of Sitafloxacin, focusing on the superior performance of its deuterated stable isotope-labeled internal standard, Sitafloxacin-d4, against a plausible structural analog alternative, Moxifloxacin (B1663623).

In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard. A SIL-IS, such as Sitafloxacin-d4, is chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier isotopes. This near-identical physicochemical behavior ensures that the internal standard closely tracks the analyte throughout the entire analytical process, from sample extraction to ionization in the mass spectrometer. This meticulous tracking effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to enhanced accuracy and precision.

This guide presents a comparative overview, supported by experimental data from published literature, to illustrate the advantages of using Sitafloxacin-d4. We will also explore the use of a structural analog, Moxifloxacin, as an alternative internal standard to highlight the key performance differences.

Data Presentation: Performance Comparison

The following tables summarize the key validation parameters for the quantification of Sitafloxacin using either Sitafloxacin-d4 or a structural analog internal standard. The data for Sitafloxacin-d4 is collated from a study that specifically utilized this internal standard for the bioanalysis of Sitafloxacin. The data for the structural analog is based on a method for a similar fluoroquinolone, given the absence of a direct comparative study for Sitafloxacin.

Table 1: Method Performance with Sitafloxacin-d4 as Internal Standard

Validation Parameter	Performance	Reference
Linearity Range	2.0 - 1000 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	2.0 ng/mL	[1]
Intra-assay Precision (%CV)	2.9% to 3.7%	[1]
Inter-assay Precision (%CV)	3.4% to 5.6%	[1]
Extraction Efficiency	87.1% to 95.4%	[1]

Table 2: Representative Method Performance with a Structural Analog Internal Standard (Moxifloxacin for another fluoroquinolone)

Validation Parameter	Performance	Reference
Linearity Range	0.125 - 16 µg/mL	[2][3]
Lower Limit of Quantification (LLOQ)	0.125 µg/mL	[2][3]
Within-day Precision (%CV)	≤ 4.07%	[2][3]
Between-day Precision (%CV)	≤ 5.09%	[2][3]
Recovery	97.7% to 107.6%	[2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the experimental protocols for the quantification of Sitafloxacin using Sitafloxacin-d4 as an internal standard, based on a validated bioanalytical method.[1]

Sample Preparation: Protein Precipitation

• Objective: To remove proteins from the plasma sample that can interfere with the analysis.

• Procedure:

  • Aliquot 100 µL of human plasma into a microcentrifuge tube.

  • Add a known concentration of Sitafloxacin-d4 solution (internal standard).

  • Add a protein precipitating agent (e.g., acetonitrile (B52724) or methanol).

  • Vortex the mixture to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at a high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for the separation of fluoroquinolones.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI+) mode.

• MS/MS Transitions:

  • Sitafloxacin: 410.1 → 392.2 m/z[1]

  • Sitafloxacin-d4 (Internal Standard): 416.2 → 398.2 m/z[1]

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the cross-validation of analytical methods for Sitafloxacin.

References

• 1. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. validated microbiological and HPLC methods for the determination of moxifloxacin in pharmaceutical preparations and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]

A Comparative Guide to Internal Standards: Sitafloxacin-d4 vs. Structural Analogs in Bioanalysis

In the quantitative analysis of pharmaceuticals like the fluoroquinolone antibiotic Sitafloxacin, the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results, particularly in complex biological matrices. This guide provides a detailed comparison between the stable isotope-labeled (SIL) internal standard, Sitafloxacin-d4, and the use of structural analogs. While stable isotope-labeled internal standards are generally preferred, structural analogs can be a viable alternative when SILs are unavailable or cost-prohibitive.[1][2]

The ideal internal standard co-elutes with the analyte and experiences identical extraction recovery, ionization suppression, and other matrix effects.[3] By maintaining a constant concentration across all samples, the IS normalizes for variations during sample preparation and analysis.[4] This comparison will delve into the performance characteristics of both types of internal standards, supported by experimental data from analogous drug quantification studies.

Performance Comparison: Sitafloxacin-d4 vs. Structural Analogs

Stable isotope-labeled internal standards like Sitafloxacin-d4 are chemically identical to the analyte, with the only difference being the presence of heavier isotopes (e.g., deuterium, ¹³C, ¹⁵N).[3][4] This near-identical physicochemical behavior allows them to closely track the analyte throughout the analytical process, providing superior compensation for variability.[3] Structural analogs, while chemically similar, are not identical and may exhibit different chromatographic retention times, extraction efficiencies, and ionization responses.[2][4]

The following tables summarize key performance metrics from studies comparing SILs and structural analogs for other drugs, which can be considered representative for a comparison involving Sitafloxacin.

Table 1: Accuracy and Precision

Accuracy and precision are fundamental to any quantitative bioanalytical method. The data below, from a study on the immunosuppressant tacrolimus (B1663567), demonstrates the comparable performance of a ¹³C,D₂-labeled IS and a structural analog (ascomycin).

Internal Standard Type	Analyte Concentration	Accuracy (%)	Imprecision (%CV)
Isotope-Labeled (Tacrolimus-¹³C,D₂)	Low (1.5 ng/mL)	99.55 - 100.63	<3.09
High (16 ng/mL)	99.55 - 100.63	<3.09
Structural Analog (Ascomycin)	Low (1.5 ng/mL)	97.35 - 101.71	<3.63
High (16 ng/mL)	97.35 - 101.71	<3.63
Data adapted from a study on tacrolimus, not Sitafloxacin.[5]

Table 2: Matrix Effect and Recovery

Matrix effects, such as ion suppression or enhancement in mass spectrometry, can significantly impact quantification. An effective internal standard should compensate for these effects.

Internal Standard Type	Analyte	Absolute Recovery (%)	Matrix Effect (%)	Process Efficiency (%)
Isotope-Labeled (Tacrolimus-¹³C,D₂)	Tacrolimus	78.37	-16.64	65.35
Structural Analog (Ascomycin)	Tacrolimus	75.66	-28.41	54.18
Data adapted from a study on tacrolimus, not Sitafloxacin.[5]

In this example, while both internal standards provided acceptable results, the isotope-labeled IS showed a matrix effect percentage closer to that of the analyte, indicating better compensation.

Experimental Protocols

A robust bioanalytical method validation is essential to demonstrate the suitability of the chosen internal standard.[6][7] The following is a generalized protocol for the comparison of Sitafloxacin-d4 and a structural analog IS using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To compare the performance of Sitafloxacin-d4 and a structural analog as internal standards for the quantification of Sitafloxacin in human plasma.

Materials:

• Sitafloxacin reference standard

• Sitafloxacin-d4 internal standard

• Structural analog internal standard

• Control human plasma (K₂EDTA)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Sitafloxacin, Sitafloxacin-d4, and the structural analog in methanol (1 mg/mL).

  • Prepare serial dilutions of the Sitafloxacin stock solution to create working solutions for calibration standards and quality controls (QCs).

  • Prepare separate working solutions for Sitafloxacin-d4 and the structural analog at an appropriate concentration (e.g., 100 ng/mL).

• Preparation of Calibration Standards and Quality Controls:

  • Spike blank human plasma with the Sitafloxacin working solutions to prepare calibration standards at concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Prepare QCs at a minimum of three concentration levels (low, medium, and high).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (either Sitafloxacin-d4 or the structural analog).

  • Vortex for 30 seconds.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient elution at a flow rate of 0.4 mL/min.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the specific precursor-to-product ion transitions for Sitafloxacin, Sitafloxacin-d4, and the structural analog. For Sitafloxacin, a transition of m/z 410.1 → 392.2 and for Sitafloxacin-d4, m/z 416.2 → 398.2 has been used.[8]

• Data Analysis and Performance Evaluation:

  • Construct calibration curves by plotting the peak area ratio (analyte/IS) against the nominal concentration.

  • Calculate the accuracy, precision, selectivity, matrix effect, and recovery for both internal standards according to regulatory guidelines.[9]

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Caption: Experimental workflow for comparing internal standards.

Caption: Decision pathway for internal standard selection.

Conclusion

For the quantification of Sitafloxacin, the use of its deuterated stable isotope-labeled internal standard, Sitafloxacin-d4, is the preferred choice. It is expected to provide the highest degree of accuracy and precision by effectively compensating for variations inherent in the bioanalytical process. However, when Sitafloxacin-d4 is not a viable option, a carefully selected and thoroughly validated structural analog can serve as an acceptable alternative.[10] The key is a comprehensive method validation that demonstrates the chosen internal standard's ability to produce reliable and reproducible results that meet regulatory standards.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Pharmacokinetics and Safety Evaluation of a New Generic Sitafloxacin: A Phase I Bioequivalence Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Sitafloxacin-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, storage, and disposal of Sitafloxacin-d4 in a laboratory setting. Adherence to these procedures is vital to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

When handling Sitafloxacin-d4, particularly in its solid form, a comprehensive approach to personal protection is mandatory to prevent inhalation, skin contact, and eye exposure.[1] The recommended personal protective equipment is outlined below.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.
Skin Protection	Gloves	Chemical-resistant, impervious gloves (e.g., nitrile) inspected before each use.
Lab Coat/Gown	A disposable gown or a dedicated lab coat to be laundered separately.
Full Body Protection	Consider impervious clothing if there is a risk of significant exposure.
Respiratory Protection	Respirator	A full-face respirator should be used if exposure limits are likely to be exceeded or if handling the powder outside of a contained system.

This table summarizes the essential personal protective equipment for handling Sitafloxacin-d4.

Operational Plan: A Step-by-Step Guide for Safe Handling

The following protocol details the steps for preparing a stock solution of Sitafloxacin-d4, a common procedure in a research laboratory. This workflow is designed to minimize exposure and ensure accuracy.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of Sitafloxacin-d4 in dimethyl sulfoxide (B87167) (DMSO) for use in in vitro assays.

Materials:

• Sitafloxacin-d4 (solid powder)

• Anhydrous DMSO

• Sterile, conical-bottom polypropylene (B1209903) tubes (1.5 mL or 15 mL)

• Calibrated analytical balance

• Fume hood or other ventilated enclosure

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Procedure:

• Preparation and Pre-labeling: Before handling the compound, ensure all required PPE is correctly worn. Pre-label the storage tubes with the compound name, concentration, solvent, date, and your initials.

• Weighing the Compound:

  • Perform this step inside a fume hood or a balance enclosure to minimize inhalation risk.

  • Carefully weigh the desired amount of Sitafloxacin-d4 powder into a pre-tared, sterile tube. For example, to prepare 1 mL of a 10 mM solution, you would weigh out approximately 4.14 mg of Sitafloxacin-d4 (Molecular Weight: ~413.85 g/mol ).

• Adding the Solvent:

  • In the fume hood, add the calculated volume of anhydrous DMSO to the tube containing the Sitafloxacin-d4 powder.

  • For the example above, add 1 mL of DMSO.

• Dissolution:

  • Securely cap the tube.

  • Vortex the solution until the Sitafloxacin-d4 is completely dissolved. Gentle warming in a water bath may be required to aid dissolution.

• Storage:

  • Store the stock solution at -20°C for short-term storage or -80°C for long-term storage to maintain stability.[2] Studies on similar fluoroquinolones suggest that they are stable in solution for at least two weeks at ambient temperature, with stability increasing at lower temperatures.[3]

  • Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.

Caption: Workflow for the safe preparation of a Sitafloxacin-d4 stock solution.

Disposal Plan: Managing Sitafloxacin-d4 Waste

Proper disposal of Sitafloxacin-d4 and all contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.[3]

Waste Segregation and Collection:

• Solid Waste:

  • All disposable items that have come into contact with Sitafloxacin-d4, such as pipette tips, tubes, gloves, and weighing paper, should be considered hazardous chemical waste.

  • Collect these materials in a designated, clearly labeled, and sealed hazardous waste container. The container should be black and marked as "Hazardous Pharmaceutical Waste".[4]

• Liquid Waste:

  • Unused or expired stock solutions, as well as any other liquid waste containing Sitafloxacin-d4, must be collected in a separate, leak-proof, and clearly labeled hazardous waste container.

  • Do not dispose of any liquid waste containing Sitafloxacin-d4 down the drain.[5]

Disposal Procedure:

• Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full chemical name ("Sitafloxacin-d4"), the concentration (if applicable), and the date of accumulation.[5]

• Storage: Store hazardous waste containers in a designated, secure area away from general laboratory traffic. Ensure containers are kept closed except when adding waste.

• Institutional Guidelines: Follow your institution's specific procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office to arrange for pickup and disposal by a licensed hazardous waste management company.[6][7]

• Documentation: Maintain a log of all hazardous waste generated, including the chemical name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Caption: Step-by-step disposal plan for Sitafloxacin-d4 laboratory waste.

References

• 1. Health-care waste [who.int]
• 2. selleckchem.com [selleckchem.com]
• 3. rxdestroyer.com [rxdestroyer.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. easyrxcycle.com [easyrxcycle.com]
• 7. Pharmaceutical Waste | Environmental Health and Safety | University of Houston [uh.edu]